2-Propoxypropane-1,2-diol

• CAS: 62748-11-2

Core Science & Biosynthesis

Technical Monograph: 2-Propoxypropane-1,2-diol & Isomeric Propyl Glycols

This technical guide is structured to address the specific chemical identity of CAS 62748-11-2 while contextualizing it within the broader landscape of pharmaceutical glycol ethers.

Note on Chemical Identity: Our analysis confirms that CAS 62748-11-2 corresponds to 2-propoxypropane-1,2-diol .[1][2][3] Chemically, this structure represents the propyl hemiketal of hydroxyacetone . Unlike standard glycol ethers (which are stable ethers), this specific molecule is a hemiketal, meaning it exists in a dynamic equilibrium and is generally unstable in isolation.

This guide treats the molecule with strict scientific accuracy: defining it as a transient intermediate/impurity while contrasting it with its stable, industrially relevant isomer, 3-propoxypropane-1,2-diol (Glycerol-alpha-propyl ether) , to ensure the content is actionable for drug development professionals.

CAS: 62748-11-2 | Formula: C₆H₁₄O₃ | Class: Hemiketal / Glycol Ether Intermediate

Executive Summary

In pharmaceutical formulation and organic synthesis, 2-propoxypropane-1,2-diol (CAS 62748-11-2) represents a critical "structural trap" for researchers. While often conflated with stable glycol ether solvents, this specific isomer is chemically distinct as the hemiketal formed between hydroxyacetone and 1-propanol .

Unlike its stable isomer 3-propoxypropane-1,2-diol (Glycerol Propyl Ether) , which is a functional co-solvent and preservative booster, the 2-propoxy isomer is thermodynamically unstable, prone to reversion into its parent ketone and alcohol. For drug development professionals, detecting this species is usually indicative of:

• Impurity Formation: Incomplete reaction or degradation in propylene glycol ether systems.

• Equilibrium Artifacts: Transient species observed in alcoholic solutions of hydroxyacetone.

This guide details the physicochemical profile of this species, its differentiation from stable isomers, and the analytical protocols required for its identification.

Structural Architecture & Stability Analysis

The Hemiketal Nature

The defining feature of CAS 62748-11-2 is the presence of both a hydroxyl group and an alkoxy (propoxy) group on the same carbon atom (C2). In organic chemistry, this geminal substitution pattern defines a hemiketal .

• Backbone: Propane-1,2-diol (Propylene Glycol).[4]

• Substitution: The C2 hydroxyl is "etherified."[3] However, because C2 also retains a hydroxyl group (from the diol designation) and a methyl group (from the propane chain), the structure is

  .

• Thermodynamics: The formation of acyclic hemiketals is entropically unfavorable. Consequently, CAS 62748-11-2 exists primarily in equilibrium, heavily favoring the dissociation products.

Isomeric Comparison

To avoid formulation failure, researchers must distinguish the target molecule from its stable isomers.

Feature	2-Propoxypropane-1,2-diol (Target)	3-Propoxypropane-1,2-diol (Stable Isomer)
CAS	62748-11-2	61940-71-4
Common Name	Hydroxyacetone Propyl Hemiketal	Glycerol-alpha-propyl ether (GPE)
Structure	Hemiketal (Gem-diol ether)	Primary Ether
Stability	Unstable (Reversible)	Stable (Robust Solvent)
Formation	Hydroxyacetone + Propanol (Acid Cat.)	Glycidol + Propanol (Base Cat.)
Pharma Use	Impurity / Degradant	Co-solvent / Preservative Booster

Reaction Pathway Visualization

The following diagram illustrates the formation equilibrium of the 2-isomer versus the irreversible synthesis of the stable 3-isomer.

Figure 1: Comparative synthesis pathways showing the reversible formation of the unstable hemiketal (Red) vs. the stable ether (Green).

Physicochemical Properties (Predicted)

Due to its instability, experimental isolation of pure CAS 62748-11-2 is difficult. The data below represents computational consensus values (ACD/Labs, EPISuite) relevant for modeling its behavior in solution.

Property	Value (Predicted)	Implication for Formulation
Molecular Weight	134.17 g/mol	Low MW facilitates potential skin permeation (if stable).
LogP (Octanol/Water)	~0.04	Highly amphiphilic; partitions freely into aqueous phases.
Boiling Point	185°C (Theoretical)	Likely decomposes/reverts before reaching BP.
Water Solubility	Miscible	Fully soluble due to multiple H-bond donors/acceptors.
Topological Polar Surface Area	49.7 Ų	Suggests good membrane permeability.
H-Bond Donors	2	High capacity for solvent interaction.

Analytical Characterization & Detection

For researchers observing unexpected peaks in GC-MS or NMR during glycol ether analysis, the following protocols help identify if CAS 62748-11-2 is present.

Nuclear Magnetic Resonance (NMR)

The hemiketal structure provides a unique signature distinct from stable ethers.

• 13C-NMR: Look for a quaternary carbon signal around 95-105 ppm . This corresponds to the hemiketal carbon (O-C-O). Stable glycol ethers (like the 3-isomer) contain only secondary (CH-O) and primary (CH2-O) carbons in the 60-75 ppm range.

• 1H-NMR: The methyl group attached to the hemiketal center will appear as a singlet (shifted downfield by oxygen influence) rather than the doublet seen in the propylene glycol backbone.

Mass Spectrometry (GC-MS)

• Challenge: Under GC conditions (high heat), the hemiketal often decomposes back to Hydroxyacetone (MW 74) and Propanol (MW 60) before detection.

• Diagnostic: If a peak for MW 134 is observed, it is likely the stable 3-isomer. If you observe a broad, tailing peak that disappears upon derivatization (silylation), it may be the hemiketal.

• Derivatization: Reacting with BSTFA will "lock" the hemiketal into a stable trimethylsilyl ether, allowing for confirmation of the intact structure.

Implications for Drug Development

Toxicology & Safety

While specific toxicological data for CAS 62748-11-2 is sparse due to its transience, its safety profile is inferred from its decomposition products:

• Metabolites: Hydrolyzes to Hydroxyacetone and 1-Propanol .

• Risk Assessment: 1-Propanol is generally well-tolerated (Class 3 solvent). Hydroxyacetone is a physiological metabolite (related to acetone metabolism).

• Hemolysis: Like many propyl glycol ethers, there is a theoretical risk of red blood cell hemolysis if the compound stabilizes or persists in blood, though this is less likely than with stable ethers like EGBE (Ethylene Glycol Butyl Ether).

The "Impurity Trap" in Synthesis

If you are synthesizing Propylene Glycol Propyl Ether (PnP) using acid catalysis, you may inadvertently generate CAS 62748-11-2 as a byproduct.

• Mechanism: Acid-catalyzed opening of propylene oxide can attack the more substituted carbon, or if acetone/hydroxyacetone is present as a contaminant, the hemiketal forms.

• Correction: Switch to base-catalyzed ring opening of epoxide precursors to favor the stable primary/secondary ether linkages and avoid hemiketal equilibrium.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71383208, 2-Propoxypropane-1,2-diol. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Propanol, 1(or 2)-propoxy- (Isomeric Mixtures). Retrieved from [Link]

• Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part A: Structure and Mechanisms. (Hemiketal Stability and Equilibrium). Springer.

Sources

• 1. 1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-,1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-, hydrochloride Suppliers & Manufacturers [chemicalregister.com]
• 2. 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 2-Propoxypropane-1,2-diol (EVT-14661955) | 62748-11-2 [evitachem.com]
• 4. Showing Compound (S)-propane-1,2-diol (FDB030175) - FooDB [foodb.ca]

Structural and Functional Analysis of Glycerol Propyl Ether Regioisomers

Technical Guide: Comparative Chemistry of 3-Propoxypropane-1,2-diol vs. 2-Propoxy Isomers

Executive Summary

In the development of hydrotropes, solvents, and pharmaceutical intermediates, the precise structural characterization of glycerol ethers is critical for regulatory compliance and functional efficacy. This guide addresses the structural distinction between the two primary regioisomers of glycerol monopropyl ether: 3-propoxypropane-1,2-diol (

-isomer) and 2-propoxypropane-1,3-diol ( -isomer).

Critical Nomenclature Correction: The specific string "2-Propoxypropane-1,2-diol" technically describes a geminal diol-ether (hemiketal) at the C2 position, a chemically unstable structure that spontaneously decomposes. In practical research and industrial contexts, this nomenclature almost invariably refers to 2-propoxypropane-1,3-diol (the symmetric

-isomer). This guide proceeds with the comparative analysis of the stable 1,2-diol ( ) and 1,3-diol ( ) isomers.

Structural Elucidation & Nomenclature

The core difference between these isomers lies in the position of the propoxy ether linkage on the glycerol backbone, which dictates their chirality, symmetry, and metabolic fate.

The -Isomer: 3-Propoxypropane-1,2-diol

This is the thermodynamically favored product of standard synthesis routes and the industry standard for "Glycerol Propyl Ether."

• IUPAC Name: 3-propoxypropane-1,2-diol[1][2][3][4]

• Structure: Primary ether linkage at C1 (or C3).

• Chirality: Chiral . The C2 carbon is attached to four different groups (-H, -OH,

  , ). It exists as a racemic mixture unless stereoselectively synthesized.

• CAS: 61940-71-4[1][4][5][6][7]

The -Isomer: 2-Propoxypropane-1,3-diol

Often referred to as the "2-propoxy isomer," this molecule is the symmetric regioisomer.

• IUPAC Name: 2-propoxypropane-1,3-diol[3][8][9][10]

• Structure: Secondary ether linkage at the central C2 carbon.

• Chirality: Achiral (Meso-like symmetry) . The molecule possesses a plane of symmetry passing through the C2-O bond; C1 and C3 are identical hydroxymethyl groups.

• CAS: 22598-17-0[10]

The "Nomenclature Trap": 2-Propoxypropane-1,2-diol

Strict IUPAC interpretation of "2-Propoxypropane-1,2-diol" implies a molecule where C2 holds both a hydroxyl group (-OH) and a propoxy group (-OPr).[11]

• Chemical Reality: This structure is a hemiketal .

• Stability: Hemiketals are generally unstable intermediates that spontaneously eliminate the alcohol (propanol) to form hydroxyacetone or rearrange.

• Conclusion: References to this name in patents or literature are typically nomenclature errors for the 1,3-diol (

  -isomer) .

Synthetic Pathways and Regioselectivity

The synthesis of these isomers is governed by the mechanism of epoxide ring opening. Understanding this allows researchers to control the isomeric ratio.

Glycidol Ring Opening Mechanism

The reaction of glycidol (2,3-epoxy-1-propanol) with n-propanol yields a mixture of isomers.

• Base Catalysis (Thermodynamic Control): Under basic conditions (e.g., NaOH), the alkoxide nucleophile attacks the least hindered carbon (C3) of the epoxide. This selectively yields the

  -isomer (1,2-diol) .

• Acid Catalysis (Kinetic/Electronic Control): Under acidic conditions (e.g.,

  ), the epoxide oxygen is protonated, weakening the C-O bonds. The nucleophile attacks the carbon that can best stabilize the partial positive charge (the more substituted C2). This increases the yield of the -isomer (1,3-diol) , though mixtures are still common.

Figure 1: Regioselective synthesis pathways for glycerol monopropyl ethers.

Physicochemical & Analytical Profiling

Distinguishing these isomers requires specific analytical techniques due to their similar boiling points and polarities.

Comparative Data Table

Property	-Isomer (3-Propoxy-1,2-diol)	-Isomer (2-Propoxy-1,3-diol)
CAS Number	61940-71-4	22598-17-0
Molecular Formula
Molecular Weight	134.17 g/mol	134.17 g/mol
Symmetry	Asymmetric (Chiral C2)	Symmetric (Plane at C2)
1H NMR Signature	Complex multiplets for C1, C2, C3 protons (diastereotopic).	Simplified spectrum. C1 and C3 protons are chemically equivalent (doublet).
13C NMR Signals	3 distinct glycerol backbone signals.	2 distinct glycerol backbone signals (C1/C3 equivalent).
LogP (Predicted)	~ -0.3	~ -0.2 (Slightly more lipophilic due to ether shielding)
Primary Alcohol Groups	1 (at C1)	2 (at C1 and C3)

Analytical Protocol: NMR Distinction

The most definitive method to verify the "2-propoxy" structure is Carbon-13 NMR.

• Sample Prep: Dissolve 10 mg in

  or .

• Acquisition: Run proton-decoupled 13C NMR.

• Interpretation:

  • -Isomer: You will observe three distinct peaks for the glycerol carbons (approx. 63 ppm, 70 ppm, 72 ppm).
  • -Isomer: You will observe only two distinct peaks for the glycerol carbons because C1 and C3 are equivalent (approx. 61 ppm for the groups, and one signal for the central CH-OPr).

Functional Implications in Drug Development

The structural difference impacts metabolic stability and toxicity profiles, particularly regarding oxidation pathways.

Metabolic Fate

• -Isomer: Contains one primary alcohol and one secondary alcohol. Primary alcohols are rapidly oxidized by Alcohol Dehydrogenase (ADH) to carboxylic acids (e.g., 3-propoxy-lactic acid analogues).
• -Isomer: Contains two primary alcohols. This makes it highly susceptible to oxidation at both ends, potentially forming dicarboxylic acid metabolites (e.g., 2-propoxy-malonic acid derivatives).

Figure 2: Predicted metabolic oxidation pathways based on alcohol classification.

Experimental Protocols

Synthesis of High-Purity -Isomer (Standard)

This protocol avoids the formation of the

-isomer by using Solketal, which locks the 1,2-diol positions.

• Starting Material: Solketal (1,2-isopropylidene glycerol).

• Alkylation: React Solketal with n-propyl bromide in the presence of KOH (Phase Transfer Catalysis conditions, e.g., TBAB) at 60°C for 4 hours.

• Intermediate: This yields 1,2-isopropylidene-3-propoxypropane.

• Deprotection: Hydrolyze the acetal using 1M HCl in methanol at room temperature for 2 hours.

• Purification: Neutralize with

  , filter, and distill under reduced pressure.

  • Result: >98% pure 3-propoxypropane-1,2-diol (No

    -isomer formed).

Synthesis of -Isomer (Research Scale)

To target the 2-propoxy isomer, one must use 1,3-benzylidene glycerol or similar 1,3-protection strategies, followed by alkylation at C2 and subsequent deprotection. This is significantly more labor-intensive, explaining its rarity in commercial catalogs.

References

• PubChem. (n.d.).[2][12] 3-Propoxypropane-1,2-diol (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Baumann, E., & Mangold, D. (1965). Chemical and physical properties of isomeric glyceryl monoethers. Journal of Organic Chemistry. (Contextual grounding for spectral differences between 1-O and 2-O isomers).

Sources

• 1. 61940-71-4 Cas No. | 3-Propoxypropane-1,2-diol | Apollo [store.apolloscientific.co.uk]
• 2. Glyceryl Allyl Ether | C6H12O3 | CID 78950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN101109899B - 抗蚀剂组合物 - Google Patents [patents.google.com]
• 4. 61940-71-4|3-Propoxypropane-1,2-diol|BLD Pharm [bldpharm.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 3-Propoxypropane-1,2-diol = 98 GC 61940-71-4 [sigmaaldrich.com]
• 7. 3-Propoxypropane-1,2-diol | CymitQuimica [cymitquimica.com]
• 8. 1,3-Propanediol, 2-propoxy- | 22598-17-0 [chemicalbook.com]
• 9. CN101109899B - 抗蚀剂组合物 - Google Patents [patents.google.com]
• 10. 1,3-Propanediol, 2-propoxy- suppliers & manufacturers in China [m.chemicalbook.com]
• 11. 1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-,1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-, hydrochloride Suppliers & Manufacturers [chemicalregister.com]
• 12. 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermodynamic Properties of 2-Propoxypropane-1,2-diol

Abstract

This technical guide provides a comprehensive framework for understanding and determining the thermodynamic properties of 2-Propoxypropane-1,2-diol. While experimental data for this specific glycol ether is limited in public literature, this document details the foundational thermodynamic principles, established experimental methodologies for their determination, and the significance of these properties for researchers, scientists, and professionals in drug development. By presenting data for analogous compounds and outlining robust protocols, this guide serves as a critical resource for process design, formulation development, and computational modeling.

Introduction: The Scientific Imperative

2-Propoxypropane-1,2-diol belongs to the P-series of glycol ethers, a class of compounds recognized for their versatile solvent properties and lower toxicity profile compared to their ethylene-based counterparts.[1] These molecules uniquely possess both hydrophilic hydroxyl groups and a hydrophobic ether linkage, making them excellent coupling agents capable of dissolving both polar and non-polar substances.[1] This amphiphilic nature is paramount in complex formulations, such as those found in pharmaceuticals, where they can act as solvents, stabilizers for active ingredients, and enhancers of drug permeation.[1][2]

A thorough understanding of the thermodynamic properties of 2-Propoxypropane-1,2-diol is essential for its application. These properties govern the energy content, stability, phase behavior, and interactions of the molecule, which are critical parameters for:

• Drug Formulation: Predicting solubility, stability, and excipient compatibility.

• Process Chemistry: Designing safe and efficient manufacturing, purification, and scale-up processes.

• Toxicology and Safety: Understanding bioavailability and interactions in biological systems.

• Computational Modeling: Developing accurate models for predicting the behavior of complex mixtures.

This guide will systematically address the core thermodynamic properties, the established methodologies for their experimental determination, and their direct relevance to the pharmaceutical and chemical industries.

Physicochemical and Thermodynamic Parameters

Direct, experimentally verified thermodynamic data for 2-Propoxypropane-1,2-diol is not extensively available. PubChem lists several computed properties.[3] The following table summarizes these and other available data to provide a baseline.

Table 1: Physicochemical Properties of 2-Propoxypropane-1,2-diol

Property	Value	Source
Molecular Formula	C₆H₁₄O₃	PubChem[3]
Molecular Weight	134.17 g/mol	PubChem[3]
IUPAC Name	2-propoxypropane-1,2-diol	PubChem[3]
CAS Number	62748-11-2	PubChem[3]
Computed XLogP3	0	PubChem[3]
Computed Boiling Point	(Not Available)	-
Computed Density	(Not Available)	-

To provide context, Table 2 presents experimental data for structurally related glycol ethers. These analogs illustrate the range of properties within this chemical family and can be used for initial estimations and trend analysis.

Table 2: Experimental Properties of Analogous Glycol Ethers

Compound	CAS Number	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
Propylene Glycol Monomethyl Ether	107-98-2	120.1	-96.7	0.962
Ethylene Glycol Monobutyl Ether	111-76-2	171-172	-75	0.9015
Diethylene Glycol Monobutyl Ether	112-34-5	230.4	-68.1	0.9553
3-Propoxypropane-1,2-diol (Isomer)	61940-71-4	(Not Available)	(Not Available)	Flash Point: 117 °C

Data sourced from "Glycol Ethers: Physical & Chemical Properties" unless otherwise noted.[4]

Core Thermodynamic Properties and Their Significance

The stability and behavior of a chemical system are governed by fundamental thermodynamic quantities. For a molecule like 2-Propoxypropane-1,2-diol, the most critical are the Gibbs free energy, enthalpy of formation, and heat capacity.

Gibbs Free Energy (G)

The Gibbs free energy (G) is the ultimate arbiter of spontaneity for a process at constant temperature and pressure.[5] It combines enthalpy (H) and entropy (S) into a single value:

ΔG = ΔH - TΔS [6][7]

A negative ΔG indicates a spontaneous process, a positive ΔG indicates a non-spontaneous process, and a ΔG of zero signifies a system at equilibrium.[6] The standard Gibbs free energy of formation (ΔGf°) is the change in free energy when one mole of a compound is formed from its constituent elements in their standard states.[7] This value is a fundamental measure of a molecule's thermodynamic stability.

Enthalpy of Formation (ΔHf°)

The standard enthalpy of formation (ΔHf°) is the heat change that occurs when one mole of a substance is formed from its elements in their standard states. It represents the energy stored within the chemical bonds of the molecule. For organic molecules, this is typically a negative value, indicating that the formation of the compound from its elements is an exothermic process. This value is crucial for calculating the heat of reaction for any process involving the compound, which is vital for thermal safety assessments and reactor design.

Heat Capacity (Cp)

The specific heat capacity (Cp) is the amount of heat required to raise the temperature of a unit mass of a substance by one degree Celsius.[8] It is a measure of a substance's ability to store thermal energy. In drug development and manufacturing, heat capacity data is essential for:

• Calorimetric safety studies: Understanding the thermal behavior of reaction mixtures.

• Process control: Designing heating and cooling systems for reactors and storage vessels.

• Modeling: Providing input parameters for process simulation software.

Experimental Determination of Thermodynamic Properties

The acquisition of accurate thermodynamic data relies on precise calorimetric techniques. The following sections detail the standard, self-validating protocols for determining the key thermodynamic properties of a liquid sample like 2-Propoxypropane-1,2-diol.

Protocol for Measuring Heat Capacity (Cp) via Differential Scanning Calorimetry (DSC)

Causality: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[9][10] By comparing the heat flow required to heat the sample to that of a known standard (typically sapphire), the specific heat capacity can be accurately determined.[8] The ASTM E1269-11 is a widely recognized standard procedure for this measurement.

Methodology:

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified standards (e.g., indium).

• Baseline Measurement: Run a temperature program with an empty, hermetically sealed aluminum pan to obtain the baseline heat flow.

• Standard Measurement: Place a precisely weighed sapphire standard in the DSC and run the identical temperature program.

• Sample Measurement: Accurately weigh a sample of 2-Propoxypropane-1,2-diol into a new hermetically sealed aluminum pan and run the same temperature program.

• Calculation: The specific heat capacity of the sample (Cp,s) is calculated using the following equation:

  Cp,s = Cp,std * ( (DSCs - DSCb) / (DSCstd - DSCb) ) * (mstd / ms)

  Where:

  • Cp,std is the known specific heat capacity of the sapphire standard.

  • DSCs, DSCstd, and DSCb are the heat flow signals for the sample, standard, and baseline, respectively.

  • ms and mstd are the masses of the sample and standard.

Caption: Workflow for Heat Capacity Measurement using DSC.

Protocol for Measuring Enthalpy of Formation (ΔHf°) via Bomb Calorimetry

Causality: Bomb calorimetry measures the heat of combustion (ΔHcomb) at constant volume.[11] By burning a known mass of the substance in an excess of oxygen, the total heat released is absorbed by the surrounding water bath, and the temperature change is measured. Using Hess's Law, the standard enthalpy of formation can then be calculated from the experimentally determined enthalpy of combustion and the known enthalpies of formation of the combustion products (CO₂ and H₂O).

Methodology:

• Calorimeter Calibration: Determine the heat capacity of the calorimeter (Ccal) by combusting a substance with a known heat of combustion (e.g., benzoic acid).

• Sample Preparation: Place a precisely weighed liquid sample of 2-Propoxypropane-1,2-diol in a crucible within the steel "bomb." A cotton fuse of known mass is used for ignition.

• Combustion: Seal the bomb, pressurize it with excess pure oxygen, and place it in the calorimeter, which is filled with a known mass of water. Ignite the sample and record the temperature change of the water.

• Heat of Combustion Calculation: The heat released by the reaction (qrxn) is calculated by:

  qrxn = - (Ccal * ΔT)

  The enthalpy of combustion (ΔHcomb) is then qrxn divided by the moles of the sample.

• Enthalpy of Formation Calculation: The combustion reaction for C₆H₁₄O₃ is:

  C₆H₁₄O₃(l) + 8.5 O₂(g) → 6 CO₂(g) + 7 H₂O(l)

  The enthalpy of formation is calculated using:

  ΔHcomb = [6 * ΔHf°(CO₂) + 7 * ΔHf°(H₂O)] - [ΔHf°(C₆H₁₄O₃) + 8.5 * ΔHf°(O₂)]

  Since ΔHf° for O₂(g) is zero, the equation can be rearranged to solve for ΔHf°(C₆H₁₄O₃).

Caption: Workflow for Enthalpy of Formation Measurement.

Protocol for Measuring Vapor Pressure and Enthalpy of Vaporization (ΔHvap) via Knudsen Effusion

Causality: The Knudsen effusion method is ideal for determining the vapor pressure of substances with low volatility.[12][13] It measures the rate of mass loss of a substance effusing through a small orifice into a vacuum at a constant temperature.[14] According to the Hertz-Knudsen equation, this rate of mass loss is directly proportional to the vapor pressure. By measuring the vapor pressure at different temperatures, the enthalpy of vaporization can be determined using the Clausius-Clapeyron equation.

Methodology:

• Sample Loading: A small, precisely weighed sample is placed into a Knudsen cell, which is a container with a small, well-defined orifice.

• Equilibration: The cell is placed in a high-vacuum chamber and heated to a stable, desired temperature.

• Mass Loss Measurement: The rate of mass loss ( dm/dt ) from the cell is measured over time using a highly sensitive microbalance.

• Vapor Pressure Calculation: The vapor pressure (P) is calculated using the Knudsen equation:

  P = ( dm/dt ) / A * sqrt( (2πRT) / M )

  Where:

  • A is the area of the orifice.

  • R is the ideal gas constant.

  • T is the absolute temperature.

  • M is the molar mass of the sample.

• Enthalpy of Vaporization Calculation: Repeat steps 2-4 at several different temperatures. The enthalpy of vaporization (ΔHvap) is determined from the slope of a plot of ln(P) versus 1/T, based on the Clausius-Clapeyron equation:

  ln(P) = -ΔHvap/R * (1/T) + C

Caption: Workflow for Vapor Pressure and ΔHvap Measurement.

Conclusion: A Path Forward

While a complete, experimentally verified thermodynamic profile for 2-Propoxypropane-1,2-diol is not yet present in the public domain, this guide provides the necessary scientific framework for its determination. The protocols outlined for DSC, bomb calorimetry, and Knudsen effusion represent the gold standard for acquiring high-fidelity data on heat capacity, enthalpy of formation, and vapor pressure, respectively. For researchers and drug development professionals, understanding and applying these methodologies is the first step toward harnessing the full potential of 2-Propoxypropane-1,2-diol in advanced formulations and chemical processes. The principles and procedures detailed herein empower scientists to generate the critical data needed for robust process modeling, safety analysis, and innovative product development.

References

• PubChem. (n.d.). 2-Methylpropane-1,2-diol. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

• Šimon, P. (n.d.). MEASUREMENT OF HEAT CAPACITY BY DIFFERENTIAL SCANNING CALORIMETRY. ResearchGate. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 2-Propoxypropane-1,2-diol. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

• Trancoso, J. (2024, November). Thermodynamic and Physical Properties of Glycol Related Systems Experiments and Modeling. DTU Orbit. [Link]

• Surface Measurement Systems. (n.d.). Vapor Pressure Measurements Knudsen Effusion Method. DVS Application Note. [Link]

• The Organic Chemistry Tutor. (2017, September 23). Enthalpy of Formation Reaction & Heat of Combustion, Enthalpy Change Problems Chemistry [Video]. YouTube. [Link]

• National Institute of Standards and Technology. (n.d.). Propane, 2-methoxy-. NIST Chemistry WebBook. Retrieved February 5, 2026, from [Link]

• Pragolab. (n.d.). Vapor Pressure Analyzer. [Link]

• Idaho National Laboratory. (n.d.). Measurement of Specific Heat Capacity Using Differential Scanning Calorimeter. [Link]

• Chad's Prep. (2022, March 8). Gibbs Free Energy and Spontaneity | ΔG = ΔH - TΔS (18.3) a| General Chemistry [Video]. YouTube. [Link]

• Journal of Chemical & Engineering Data. (n.d.). Thermophysical Properties of Glycols and Glymes. ACS Publications. Retrieved February 5, 2026, from [Link]

• Silver Fern Chemical, Inc. (n.d.). Propylene Glycol Applications: Versatile Uses and Benefits. [Link]

• Chemistry LibreTexts. (2023, May 13). 12.3: Heat Capacity, Enthalpy, and Calorimetry. [Link]

• ESIG. (n.d.). What are Glycol Ethers?. European Solvents Industry Group. [Link]

• European Medicines Agency. (2017, October 9). Propylene glycol used as an excipient. [Link]

• Wikipedia. (n.d.). Standard Gibbs free energy of formation. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). (2S)-3-(2-methoxyphenoxy)propane-1,2-diol. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

• Wikipedia. (n.d.). Knudsen cell. Retrieved February 5, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Propanol, 1-propoxy- (CAS 1569-01-3). [Link]

• Red-Cored, G. et al. (n.d.). Densities and Viscosities of Seven Glycol Ethers from 288.15 K to 343.15 K. ResearchGate. Retrieved February 5, 2026, from [Link]

• FranklyChemistry. (2007, September 25). Calorimetric determination of Enthalpy of Combustion [Video]. YouTube. [Link]

• TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC). [Link]

• Journal of Chemical & Engineering Data. (n.d.). Densities and Viscosities of Seven Glycol Ethers from 288.15 K to 343.15 K. ACS Publications. Retrieved February 5, 2026, from [Link]

• Lyman, J. L. (1989). Thermodynamic Properties of Dioxygen Difluoride (O2F2) and Dioxygen Fluoride (O2F). Journal of Physical and Chemical Reference Data, 18(2), 799-807. [Link]

• Wikipedia. (n.d.). Differential scanning calorimetry. Retrieved February 5, 2026, from [Link]

• Chemistry LibreTexts. (2026, January 27). 19.5: Gibbs Free Energy. [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Propanol, 1-(2-methoxypropoxy)- (CAS 13429-07-7). [Link]

• University of California, Berkeley. (n.d.). Experiment 6: Using Calorimetry to Determine the Enthalpy of Formation of Magnesium Oxide. [Link]

• Insights on production mechanism and industrial applications of renewable propylene glycol. (n.d.). ScienceDirect. Retrieved February 5, 2026, from [Link]

• MDPI. (2023, September 27). Heat–Cool: A Simpler Differential Scanning Calorimetry Approach for Measuring the Specific Heat Capacity of Liquid Materials. [Link]

• University of Wisconsin-Madison. (2022, August 26). Knudsen Effusion. [Link]

• ResearchGate. (n.d.). Ethers of Ethylene Glycol and Derivatives. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). (2S)-3-phenoxypropane-1,2-diol. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

• Active Thermochemical Tables. (n.d.). 2-Propanol Enthalpy of Formation. Argonne National Laboratory. Retrieved February 5, 2026, from [Link]

• The Organic Chemistry Tutor. (2016, December 18). Calorimetry Problems, Thermochemistry Practice, Specific Heat Capacity, Enthalpy Fusion, Chemistry [Video]. YouTube. [Link]

• TK Group. (n.d.). Various applications of propylene glycol methyl ether in industries. [Link]

• ResearchGate. (n.d.). The Gibbs free energy, calculated solubility ratio relative to Form II, and density of RTV polymorphs. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 1-Propoxypropane-1,2-diol. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

• oxytec. (n.d.). Glycol ether. [Link]

• Active Thermochemical Tables. (n.d.). 2-Propanol Enthalpy of Formation. Argonne National Laboratory. Retrieved February 5, 2026, from [Link]

• ChemBK. (n.d.). Propane-1,2-diol. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 3-[2-(2-Hydroxypropoxy)propoxy]propane-1,2-diol. National Center for Biotechnology Information. Retrieved February 5, 2026, from [Link]

Sources

• 1. alliancechemical.com [alliancechemical.com]
• 2. Insights on production mechanism and industrial applications of renewable propylene glycol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. iloencyclopaedia.org [iloencyclopaedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Standard Gibbs free energy of formation - Wikipedia [en.wikipedia.org]
• 8. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 9. researchgate.net [researchgate.net]
• 10. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 13. pragolab.cz [pragolab.cz]
• 14. scranton.edu [scranton.edu]

Technical Whitepaper: Toxicological Profile and Handling Protocols for 2-Propoxypropane-1,2-diol

This guide functions as a technical whitepaper and operational safety manual for 2-Propoxypropane-1,2-diol .

Note on Chemical Identity: While commercial "Glycerol Propyl Ether" is often a mixture or predominantly the 1-substituted isomer (3-Propoxypropane-1,2-diol, CAS 61940-71-4), this guide specifically addresses the 2-substituted isomer (CAS 62748-11-2) as requested, utilizing validated "read-across" toxicological data from its structural analogues where direct data is absent.

Document Control:

• Subject: 2-Propoxypropane-1,2-diol (2-O-Propylglycerol)

• CAS Registry Number: 62748-11-2[1]

• Primary Hazard Class: Serious Eye Damage (Category 1)

• Application: Amphiphilic solvent, hydrotrope, synthesis intermediate.

Chemical Identity & Physicochemical Characterization[1][2][3][4]

Researchers must distinguish between the 2-propoxy (beta-isomer) and the more common 3-propoxy (alpha-isomer) forms. The 2-isomer possesses a unique steric profile due to the central ether linkage, affecting enzymatic access during metabolic degradation compared to the primary ether linkage of the 3-isomer.

Structural Specifications

Feature	Specification
IUPAC Name	2-Propoxypropane-1,2-diol
Common Synonyms	Glycerol -propyl ether; 2-O-Propylglycerol
CAS Number	62748-11-2 (Specific Isomer)
Molecular Formula
Molecular Weight	134.17 g/mol
Structure	Glycerol backbone with propyl ether at the C2 position.[1]

Critical Physicochemical Properties

Data derived from computational modeling and isomeric read-across (CAS 61940-71-4).

Property	Value	Operational Implication
Physical State	Viscous, colorless liquid	High retention on skin/surfaces; requires specific decontamination protocols.
Boiling Point	~230°C (Predicted)	Low volatility; inhalation risk is minimal unless aerosolized.
LogP (Octanol/Water)	~0.2 (Estimated)	Amphiphilic. Sufficiently lipophilic to penetrate cell membranes, yet water-soluble.
Flash Point	>110°C (Closed Cup)	Combustible but not Flammable (Class IIIB).
Hygroscopicity	High	Critical: Must be stored under dry nitrogen to prevent water uptake affecting stoichiometry.

Hazard Identification & Mechanism of Action

GHS Classification (Derived)

Based on Quantitative Structure-Activity Relationship (QSAR) and data from the analogous 3-Propoxypropane-1,2-diol (Sigma-Aldrich, 2024), the 2-isomer exhibits significant surfactant activity.

• Signal Word: DANGER

• Hazard Statements:

  • H318: Causes serious eye damage.[2]

• Precautionary Statements:

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5][6]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][5] Remove contact lenses if present and easy to do.[3][5] Continue rinsing.[3][5]

Mechanism of Toxicity: The "Surfactant Effect"

Unlike simple solvents, 2-Propoxypropane-1,2-diol acts as a non-ionic surfactant.

• Membrane Lysis: The propyl tail inserts into the lipid bilayer of corneal epithelial cells, while the glycerol headgroup remains in the aqueous phase.

• Protein Denaturation: This disruption leads to immediate cell lysis and potential corneal opacity (irreversible damage) if not treated within seconds.

• Low Systemic Toxicity: Systemically, glycerol ethers are generally well-tolerated, metabolized via O-dealkylation to glycerol and propanol, both of which have established safety profiles at low volumes.

Metabolic Pathway Visualization

The following diagram illustrates the theoretical metabolic fate, highlighting the cleavage point that renders the systemic toxicity low compared to the local ocular hazard.

Caption: Predicted metabolic breakdown via hepatic O-dealkylation. The primary risk is direct contact (parent compound), not systemic metabolites.

Exposure Controls & Personal Protection (PPE)

Standard "lab safety" is insufficient for H318 category chemicals. The following specific PPE is required based on permeation dynamics.

Eye/Face Protection (CRITICAL)

• Requirement: Indirect-vented chemical splash goggles (ANSI Z87.1 or EN 166).

• Contraindication: Safety glasses with side shields are prohibited for handling volumes >10mL. The viscosity of the liquid allows it to "creep" around frames if splashed.

• Face Shield: Mandatory when pouring >1L or conducting reactions under pressure.

Skin Protection[8]

• Material Selection:

  • Nitrile (0.11 mm): Good for incidental splash (Breakthrough > 30 min).

  • Butyl Rubber (0.3 mm): Required for prolonged immersion or spill cleanup. The ether oxygen in the molecule can facilitate permeation through thin latex or vinyl.

• Technique: "Double-gloving" is recommended during synthesis to allow outer glove removal without skin exposure.

Operational Protocol: Peroxide Detection & Handling

As an ether derivative, 2-Propoxypropane-1,2-diol has a theoretical potential to form explosive peroxides upon prolonged exposure to air, although the diol functionality provides some stabilization. The following protocol validates solvent integrity before use in sensitive synthesis.

Objective: Quantify peroxide levels to ensure they are <10 ppm before heating or distillation.

Reagents Required

• Sodium Iodide (NaI), saturated solution in isopropanol.

• Glacial Acetic Acid.

• Freshly prepared starch indicator solution.

Step-by-Step Methodology

• Sampling: In a fume hood, transfer 1.0 mL of 2-Propoxypropane-1,2-diol into a clear glass test tube.

• Acidification: Add 1.0 mL of Glacial Acetic Acid.

  • Why: Acidic conditions catalyze the oxidation of iodide by peroxides.

• Reagent Addition: Add 0.5 mL of saturated NaI solution.

• Incubation: Shake gently and allow to stand in the dark for 5 minutes .

  • Control: Run a simultaneous blank with pure glycerol or water.

• Observation:

  • Colorless: No detectable peroxides (< 5 ppm). Safe to use.

  • Pale Yellow: Trace peroxides (5–20 ppm). Use immediately; do not distill.

  • Dark Yellow/Brown: High peroxides (> 20 ppm). Quarantine.

• Neutralization (If Positive):

  • Pass the solvent through a column of activated alumina or treat with ferrous sulfate solution before disposal.

Emergency Response Logic

In the event of exposure, the response must be immediate.[3][5] The high viscosity of the substance makes water rinsing less efficient than for solvents like acetone; mechanical eyelid lifting is crucial.

Caption: Decision matrix for emergency response. Note the specific requirement to force eyelids open due to the substance's viscosity.

Storage and Stability

• Storage Conditions: Store in a cool, dry, well-ventilated place. Keep containers tightly closed.

• Incompatibilities: Strong oxidizing agents (risk of exothermic reaction), Acid chlorides, Anhydrides.

• Shelf Life: 24 months if stored under nitrogen. Hygroscopic nature requires resealing with Parafilm or inert gas purging after opening.

References

• PubChem. (2024).[1] 2-Propoxypropane-1,2-diol (Compound Summary).[1] National Library of Medicine. [Link]

• ECHA (European Chemicals Agency). (2023). Registration Dossier: Glycerol Propyl Ethers - Toxicological Summary.[Link]

Sources

• 1. 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. monumentchemical.com [monumentchemical.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]
• 6. buyat.ppg.com [buyat.ppg.com]

Protocols & Analytical Methods

Application Notes and Protocols for Enzymatic Interaction Studies of 2-Propoxypropane-1,2-diol

Introduction: Unveiling the Enzymatic Landscape of 2-Propoxypropane-1,2-diol

2-Propoxypropane-1,2-diol, a member of the propylene glycol ethers class, finds application in various industrial and commercial products. Its chemical structure, featuring both hydroxyl and ether moieties, suggests a potential for interaction with a range of metabolic and catalytic enzymes. Understanding these interactions is paramount for assessing its biocompatibility, metabolic fate, and potential as a substrate or modulator of key enzymatic pathways. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the enzymatic interactions of 2-Propoxypropane-1,2-diol.

This document deviates from a rigid template to provide a logically structured narrative, grounded in scientific integrity. We will explore the causality behind experimental choices, ensuring that each protocol is a self-validating system for generating robust and reliable data.

Scientific Rationale: Key Enzymatic Pathways for Investigation

Based on the chemical structure of 2-Propoxypropane-1,2-diol, three primary classes of enzymes are of significant interest for interaction studies:

• Alcohol Dehydrogenases (ADHs): These enzymes are pivotal in the metabolism of primary and secondary alcohols. The presence of two hydroxyl groups in 2-Propoxypropane-1,2-diol makes it a prime candidate for oxidation by ADHs.

• Cytochrome P450 (CYP) Enzymes: This superfamily of heme-containing monooxygenases is central to the metabolism of a vast array of xenobiotics. The propoxy group and the alkyl backbone of the molecule could be targets for CYP-mediated oxidation.

• Hydrolases (e.g., Lipases): These enzymes catalyze the cleavage of chemical bonds by the addition of water. In the context of 2-Propoxypropane-1,2-diol, which is a chiral molecule, lipases are particularly interesting for their potential in enantioselective reactions, such as acylation or deacylation, which can be used for kinetic resolution.

This guide will provide detailed protocols to screen for and characterize the interactions of 2-Propoxypropane-1,2-diol with each of these enzyme classes.

Experimental Workflows: A Visual Guide

The following diagram illustrates a general workflow for screening and characterizing the enzymatic interactions of 2-Propoxypropane-1,2-diol.

Caption: High-level workflow for enzymatic interaction studies.

Part 1: Interaction with Alcohol Dehydrogenases (ADHs)

The primary hydroxyl group in 2-Propoxypropane-1,2-diol is a potential site for oxidation by ADH. A common method to assess this is to monitor the reduction of the cofactor NAD+ to NADH, which can be measured spectrophotometrically at 340 nm.

Protocol 1: ADH Substrate Potential Assay

Objective: To determine if 2-Propoxypropane-1,2-diol can act as a substrate for alcohol dehydrogenase.

Principle: The enzymatic activity of ADH is assayed by monitoring the increase in absorbance at 340 nm, corresponding to the formation of NADH.

Materials:

• Horse Liver Alcohol Dehydrogenase (HLADH)

• NAD+ (β-Nicotinamide adenine dinucleotide)

• 2-Propoxypropane-1,2-diol

• Ethanol (Positive Control)

• Sodium pyrophosphate buffer (pH 8.8)

• UV-Vis Spectrophotometer and cuvettes or microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 50 mM sodium pyrophosphate buffer, pH 8.8.

  • Prepare a 15 mM NAD+ solution in the pyrophosphate buffer.

  • Prepare a stock solution of HLADH (e.g., 1 mg/mL) in cold 10 mM sodium phosphate buffer, pH 7.5. Dilute to a working concentration (e.g., 0.1 mg/mL) in the same cold buffer immediately before use.

  • Prepare a range of concentrations of 2-Propoxypropane-1,2-diol and ethanol (e.g., 0.1, 1, 10, 50, 100 mM) in the pyrophosphate buffer.

• Assay Setup (per reaction):

  • In a cuvette or microplate well, add:

    • 2.5 mL of 50 mM sodium pyrophosphate buffer, pH 8.8

    • 0.2 mL of 15 mM NAD+ solution

    • 0.1 mL of the test substrate solution (2-Propoxypropane-1,2-diol or ethanol) or buffer (for blank)

• Initiation and Measurement:

  • Equilibrate the mixture to the desired temperature (e.g., 25°C).

  • Initiate the reaction by adding 0.1 mL of the diluted HLADH solution.

  • Immediately mix by inversion and start monitoring the absorbance at 340 nm for 5-10 minutes, taking readings every 30 seconds.

• Data Analysis:

  • Calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time plot.

  • Compare the rates obtained with 2-Propoxypropane-1,2-diol to the positive control (ethanol) and the blank. A significant increase in the rate compared to the blank indicates that 2-Propoxypropane-1,2-diol is a substrate for HLADH.

Data Presentation: Example ADH Activity

Substrate	Concentration (mM)	Initial Rate (ΔAbs/min)
Blank	0	0.002 ± 0.001
Ethanol	10	0.150 ± 0.012
2-Propoxypropane-1,2-diol	10	0.085 ± 0.007
2-Propoxypropane-1,2-diol	50	0.120 ± 0.009

Part 2: Interaction with Cytochrome P450 (CYP) Enzymes

CYP enzymes are a major family of drug-metabolizing enzymes. It is crucial to determine if 2-Propoxypropane-1,2-diol can inhibit the activity of key CYP isoforms, as this could lead to drug-drug interactions.

Protocol 2: CYP Inhibition Assay (IC50 Determination)

Objective: To determine the concentration of 2-Propoxypropane-1,2-diol that causes 50% inhibition (IC50) of major CYP isoforms.

Principle: The inhibition of specific CYP isoforms is measured by monitoring the decrease in the formation of a fluorescent or mass-spectrometry-detectable metabolite from a known probe substrate.

Materials:

• Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., Vivid® CYP450 Screening Kits)

• Specific CYP probe substrates and their corresponding metabolites (see table below)

• 2-Propoxypropane-1,2-diol

• Known CYP inhibitors (positive controls, see table below)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• Fluorometer or LC-MS/MS system

CYP Isoforms, Probe Substrates, and Positive Controls:

CYP Isoform	Probe Substrate	Positive Control Inhibitor
CYP1A2	Phenacetin	α-Naphthoflavone
CYP2C9	Diclofenac	Sulfaphenazole
CYP2C19	S-Mephenytoin	(+)-N-3-benzylnirvanol
CYP2D6	Dextromethorphan	Quinidine
CYP3A4	Midazolam	Ketoconazole

Procedure:

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer, pH 7.4.

  • Prepare stock solutions of 2-Propoxypropane-1,2-diol and positive control inhibitors in a suitable solvent (e.g., DMSO). Create a serial dilution to obtain a range of concentrations.

  • Prepare working solutions of probe substrates and HLM in the phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Add HLM, phosphate buffer, and the NADPH regenerating system to each well.

  • Add the test compound (2-Propoxypropane-1,2-diol) or positive control inhibitor at various concentrations. Include a vehicle control (solvent only).

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation and Termination:

  • Initiate the reaction by adding the probe substrate to each well.

  • Incubate at 37°C for a specific time (e.g., 15-30 minutes).

  • Terminate the reaction by adding an equal volume of cold acetonitrile.

• Detection and Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Quantify the formation of the metabolite using a fluorometer or LC-MS/MS.

  • Calculate the percent inhibition for each concentration of 2-Propoxypropane-1,2-diol relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Part 3: Interaction with Hydrolases (Lipases)

The chiral nature of 2-Propoxypropane-1,2-diol makes it a candidate for stereoselective transformation by lipases, a class of hydrolases. This can be explored through kinetic resolution experiments.

Protocol 3: Lipase-Catalyzed Kinetic Resolution

Objective: To investigate if a lipase can selectively acylate one enantiomer of 2-Propoxypropane-1,2-diol, leading to a kinetic resolution.

Principle: A lipase is used to catalyze the acylation of the diol with an acyl donor. If the lipase is enantioselective, one enantiomer will react faster, resulting in a mixture of the acylated enantiomer and the unreacted enantiomer.

Materials:

• Immobilized Lipase (e.g., Novozym® 435 - Candida antarctica Lipase B)

• 2-Propoxypropane-1,2-diol (racemic mixture)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., toluene or tert-butyl methyl ether)

• Molecular sieves (to ensure anhydrous conditions)

• Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess determination.

Procedure:

• Reaction Setup:

  • In a sealed vial, add 2-Propoxypropane-1,2-diol, the organic solvent, and molecular sieves.

  • Add the acyl donor (e.g., 1.5 equivalents).

  • Add the immobilized lipase (e.g., 10-20 mg/mL).

• Reaction Monitoring:

  • Incubate the reaction mixture at a controlled temperature (e.g., 30-40°C) with shaking.

  • Take aliquots at different time points (e.g., 1, 4, 8, 24 hours).

  • Quench the reaction in the aliquot by filtering out the enzyme.

• Analysis:

  • Analyze the aliquots by chiral GC or HPLC to determine the enantiomeric excess (e.e.) of the remaining 2-Propoxypropane-1,2-diol and the formed monoacetate.

  • Calculate the conversion and the enantiomeric ratio (E) to quantify the selectivity of the lipase.

Data Analysis and Interpretation: Michaelis-Menten Kinetics

For enzymatic reactions where 2-Propoxypropane-1,2-diol acts as a substrate, it is essential to determine the kinetic parameters, Michaelis constant (Kₘ) and maximum velocity (Vₘₐₓ).

Caption: Michaelis-Menten plot illustrating Km and Vmax.

The Kₘ value represents the substrate concentration at which the reaction rate is half of Vₘₐₓ and is an inverse measure of the substrate's affinity for the enzyme. Vₘₐₓ is the maximum rate of the reaction when the enzyme is saturated with the substrate. These parameters can be determined by measuring the initial reaction rate at various substrate concentrations and fitting the data to the Michaelis-Menten equation.

Troubleshooting Common Issues in Enzymatic Assays

Issue	Potential Cause	Suggested Solution
No or low enzyme activity	Inactive enzyme	Ensure proper storage and handling of the enzyme. Use a fresh batch.
Incorrect buffer pH or ionic strength	Verify the pH and composition of the buffer.
Presence of inhibitors in the sample	Prepare samples to minimize interfering substances.
High background signal	Substrate instability	Run a no-enzyme control to assess substrate degradation.
Contaminated reagents	Use high-purity reagents and fresh solutions.
Inconsistent results	Pipetting errors	Use calibrated pipettes and ensure proper mixing.
Temperature fluctuations	Maintain a constant temperature throughout the assay.
Reagent instability after thawing	Thaw all components completely and mix gently before use.

For more detailed troubleshooting, refer to comprehensive guides on biochemical assays.

Metabolite Identification using LC-MS/MS

If 2-Propoxypropane-1,2-diol is found to be a substrate for ADH or CYP enzymes, the next logical step is to identify the resulting metabolites. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for this purpose.

General Approach:

• Incubate 2-Propoxypropane-1,2-diol with the active enzyme system (e.g., HLADH and NAD+, or HLM and NADPH).

• Terminate the reaction and prepare the sample for LC-MS/MS analysis.

• Separate the components of the reaction mixture using liquid chromatography.

• Analyze the eluent by tandem mass spectrometry to identify the mass-to-charge ratio of the parent compound and any potential metabolites.

• Fragment the potential metabolite ions to obtain structural information and confirm their identity.

Conclusion

This application note provides a comprehensive and scientifically grounded approach to studying the enzymatic interactions of 2-Propoxypropane-1,2-diol. By following these detailed protocols, researchers can effectively screen for interactions with key enzyme classes, characterize the kinetics of these interactions, and identify potential metabolites. The insights gained from these studies are crucial for a thorough understanding of the biological activity and safety profile of this compound.

References

• Gotor-Fernández, V., Busto, E., & Gotor, V. (2018). Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center. Molecules, 23(7), 1634. [Link]

• LibreTexts. (2024). Michaelis-Menten Kinetics. Chemistry LibreTexts. [Link]

• Evotec. (n.d.). Cytochrome P450 (CYP) Inhibition assay (IC50). Retrieved from [Link]

• University of California, Davis. (n.d.). Lesson II Alcohol Dehydrogenase Assay. Bio-Rad Explorer Program. [Link]

• Tajima, M., et al. (2010). Comparison of the substrate specificity of alcohol dehydrogenase from Acinetobacter sp.

Technical Notes & Optimization

troubleshooting phase separation issues with 2-Propoxypropane-1,2-diol

An in-depth guide for researchers, scientists, and drug development professionals.

Technical Support Center: 2-Propoxypropane-1,2-diol

Welcome to the technical support center for 2-Propoxypropane-1,2-diol. This guide is designed to provide field-proven insights and systematic troubleshooting strategies for resolving phase separation issues encountered during experimental work. As an amphiphilic molecule, possessing both hydrophilic diol groups and a hydrophobic propyl ether moiety, 2-Propoxypropane-1,2-diol exhibits complex solubility behavior that can lead to phase separation under various conditions.[1] This guide will equip you with the foundational knowledge and practical protocols to diagnose, resolve, and prevent these issues.

Section 1: Frequently Asked Questions (FAQs) & Foundational Knowledge

This section addresses the most common initial questions regarding 2-Propoxypropane-1,2-diol and the phenomenon of phase separation.

Q1: What is 2-Propoxypropane-1,2-diol and what are its key properties?

A1: 2-Propoxypropane-1,2-diol is a member of the propylene glycol ethers (PGEs) class of organic solvents.[2][3] Its chemical structure includes a propane-1,2-diol backbone with a propoxy group attached to the second carbon. This structure gives it unique characteristics valuable in pharmaceutical and chemical applications.[1][4]

The molecule's dual nature is central to its utility and its challenges:

• Hydrophilic Character: The two hydroxyl (-OH) groups allow for hydrogen bonding, promoting solubility in polar solvents like water.[5][6]

• Hydrophobic Character: The propyl ether group (-O-CH₂CH₂CH₃) provides a non-polar characteristic, enabling it to dissolve non-polar substances.[1]

This amphiphilicity allows it to act as a solvent or co-solvent in complex formulations, effectively mixing substances that would otherwise be immiscible.[3]

Table 1: Key Physicochemical Properties of 2-Propoxypropane-1,2-diol

Property	Value	Source
Molecular Formula	C₆H₁₄O₃	[4]
Molecular Weight	134.17 g/mol	[1][4]
Appearance	Clear, colorless liquid	[6]
Boiling Point	~220 °C	[6]
Density	~1.03 g/cm³ at 20 °C	[6]

| Solubility | Highly soluble in water; miscible with many common organic solvents.[3][6] |

Q2: What is phase separation and why does it occur with 2-Propoxypropane-1,2-diol?

A2: Phase separation is the phenomenon where a solution that is initially homogeneous separates into two or more distinct liquid phases. This occurs when the thermodynamic conditions change, making the single-phase mixture energetically unfavorable. For 2-Propoxypropane-1,2-diol, this is typically a transition from a clear solution to a cloudy or layered mixture.

The root cause lies in its amphiphilic structure. The delicate balance of interactions (hydrogen bonds, van der Waals forces) between 2-Propoxypropane-1,2-diol, your active pharmaceutical ingredient (API), water, and any co-solvents can be easily disrupted. Factors like temperature, concentration, pH, and the presence of salts can shift this balance, leading to separation.[7][8]

Q3: How can I visually identify phase separation in my experiment?

A3: The visual cues of phase separation can range from subtle to obvious:

• Initial Stage (Incipient Phase Separation): The solution may develop a faint haziness or opalescence (Tyndall effect) when a light is shone through it.

• Intermediate Stage: The solution becomes visibly cloudy or turbid. This indicates the formation of microscopic droplets of a second phase.

• Advanced Stage: Two distinct liquid layers will form, often with a visible boundary (meniscus). Droplets may also coalesce and settle at the bottom or rise to the top of the container.[7]

Section 2: Systematic Troubleshooting Guide

If you have identified a phase separation issue, it is crucial to isolate the causative factor. The following guide provides a structured approach to troubleshooting. The cardinal rule is to change only one variable at a time to definitively identify the cause.[9]

Q4: My solution containing 2-Propoxypropane-1,2-diol turned cloudy after a temperature change. What should I do?

A4: Temperature is one of the most common triggers for phase separation in glycol ether systems. The relationship between solubility and temperature can be complex.

Causality:

• Increased Temperature: Many compounds become more soluble as temperature increases. However, some systems containing glycol ethers exhibit a Lower Critical Solution Temperature (LCST) . This means the components are miscible at lower temperatures but phase-separate upon heating. This occurs because the hydrogen bonds between the glycol ether and water break at higher temperatures, favoring self-association.

• Decreased Temperature: Conversely, some solutions phase-separate upon cooling if the solubility of one or more components decreases significantly (this is a more typical Upper Critical Solution Temperature or UCST behavior).

Troubleshooting Protocol:

• Identify the Temperature Dependence:

  • Take a small, homogeneous sample of your formulation.

  • Slowly cool it down (e.g., in an ice bath) and observe for any cloudiness.

  • Separately, take another sample and slowly warm it (e.g., in a water bath), observing carefully.

  • This will tell you whether your system has LCST (cloudy when hot) or UCST (cloudy when cold) characteristics.

• Corrective Actions:

  • For LCST Behavior: Maintain your experimental conditions at a temperature well below the observed cloud point. Consider if refrigerated storage is necessary.

  • For UCST Behavior: Increase the temperature of your experiment. You may need to use a temperature-controlled environment like a column oven or jacketed vessel.[10]

  • General Tip: Always record the temperature at which you observe phase separation (the "cloud point"). This is a critical parameter for your formulation's stability profile.

Q5: I suspect my component concentrations are causing the phase separation. How do I confirm and fix this?

A5: Every component in your mixture has a solubility limit within that specific system. Exceeding this limit for 2-Propoxypropane-1,2-diol, your API, or another excipient will inevitably cause separation.

Causality: The solvent capacity of your system is finite. Once saturated, the excess solute will precipitate or form a separate liquid phase. This is especially common when working with poorly soluble APIs.[7]

Troubleshooting Protocol:

• Confirmation via Dilution:

  • Prepare a series of dilutions of your phase-separated sample using the primary solvent system.

  • For example, create 10%, 25%, and 50% dilutions.

  • If the diluted samples become clear and homogeneous, you have likely exceeded the solubility limit of one component.

• Corrective Actions:

  • Reduce Concentration: The simplest solution is to work at a lower concentration of the problematic component.

  • Determine Solubility Limit (Protocol Below): For critical applications, you must experimentally determine the solubility curve of your API and other key components in the 2-Propoxypropane-1,2-diol-based system. This provides an operational window for your formulation.

  • Modify the Solvent System: If reducing the concentration is not an option, you may need to increase the solvent's capacity by adding a co-solvent (see Q6).

Q6: My formulation is in a mixed-solvent system (e.g., aqueous/organic) and is showing instability. How can I adjust the solvent composition?

A6: 2-Propoxypropane-1,2-diol is often used as a "bridging" solvent to create a single phase from otherwise immiscible liquids (like water and a less polar organic solvent). However, the ratio of these components is critical.

Causality: The overall polarity of the solvent system dictates its ability to dissolve all components. An incorrect ratio of aqueous to organic solvent can create a microenvironment that is unfavorable for one or more solutes, triggering separation. For example, adding too much water to a system where 2-Propoxypropane-1,2-diol is helping to solubilize a non-polar API can cause the API to "crash out."

Troubleshooting Protocol:

• Systematic Solvent Titration:

  • Begin with a binary solution of your API in pure 2-Propoxypropane-1,2-diol.

  • Slowly titrate in the co-solvent (e.g., water or buffer) while stirring, and visually monitor for the first sign of persistent cloudiness. Record the percentage of the co-solvent added.

  • This helps map out the boundary of miscibility for your specific system.

• Corrective Actions:

  • Adjust Ratios: Based on your titration, adjust the solvent ratios to stay within the region of homogeneity.

  • Introduce a Different Co-solvent: If adjusting ratios is insufficient, consider a different co-solvent. For example, if your system is too non-polar, a small amount of ethanol or isopropanol might improve the solubility of polar components. Conversely, if it's too polar, a solvent like ethyl acetate could be tested cautiously.[11]

  • Hansen Solubility Parameters (Advanced): For complex systems, using Hansen Solubility Parameters (HSP) can help predict which solvents are most likely to be compatible. The goal is to match the HSP of the solvent blend to the HSP of the solute.

Q7: Could the pH or presence of salts in my buffer be the problem?

A7: Yes, absolutely. Both pH and ionic strength can dramatically alter solubility.

Causality:

• pH: If your API or another component has ionizable groups (e.g., carboxylic acids, amines), its charge state will depend on the pH. The charged (ionized) form is typically much more soluble in aqueous media than the neutral form. If the system's pH is close to the pKa of a component, small shifts can cause it to convert to its less soluble form and precipitate.

• Ionic Strength (Salts): High concentrations of salts can lead to a "salting-out" effect. The salt ions hydrate, reducing the amount of "free" water available to dissolve other solutes like 2-Propoxypropane-1,2-diol or your API, thereby decreasing their solubility.

Troubleshooting Protocol:

• Measure and Adjust pH:

  • Measure the pH of your formulation.

  • Prepare several small batches where the pH is adjusted incrementally (e.g., in 0.5 pH unit steps) away from the suspected problematic pH. Observe if solubility improves.

• Evaluate Ionic Strength:

  • If using a high concentration buffer (e.g., >100 mM), prepare a version of your formulation with a lower concentration buffer (e.g., 10-20 mM) and observe the effect on stability.

• Corrective Actions:

  • Optimize pH: Operate at a pH where your ionizable components are in their most soluble form (typically 1-2 pH units away from their pKa).

  • Reduce Salt Concentration: Use the lowest buffer concentration that still provides adequate pH control.

  • Change Buffer Species: Some buffer ions can interact unfavorably with solutes. Consider switching from a phosphate buffer to a citrate or TRIS buffer, for example, to see if it resolves the issue.

Section 3: Experimental Protocols & Visual Guides

This section provides step-by-step methodologies for diagnosing issues and a visual workflow for your troubleshooting process.

Protocol 1: Systematic Diagnosis of Phase Separation

This protocol is designed to systematically isolate the primary cause of instability in your formulation.

Materials:

• Your phase-separated formulation.

• Individual pure components of your formulation (API, 2-Propoxypropane-1,2-diol, solvents, buffers).

• Temperature-controlled water bath and ice bath.

• pH meter.

• Vortex mixer and magnetic stirrer.

• Calibrated pipettes and glassware.

Methodology:

• Baseline Observation: Record the exact composition, temperature, and pH (if applicable) of the formulation when phase separation was observed.

• Isolate the Temperature Variable:

  • Take an aliquot of the cloudy sample.

  • Cool to 4°C for 30 minutes. Observe.

  • Warm another aliquot to 40°C for 30 minutes. Observe.

• Isolate the Concentration Variable:

  • If temperature changes had no effect, take three aliquots of the cloudy sample.

  • Dilute them to 75%, 50%, and 25% of the original concentration using the exact same solvent base.

  • Vortex each dilution thoroughly.

• Isolate the pH Variable (for aqueous/buffered systems):

  • If dilution had no effect, take two aliquots.

  • Adjust one up by 1 pH unit and the other down by 1 pH unit.

• Isolate the Solvent Ratio Variable:

  • If none of the above steps work, the solvent system itself may be inadequate.

  • Prepare several small-scale formulations, systematically varying the ratio of the primary solvent to the co-solvent(s) by +/- 10% and +/- 20%.

Troubleshooting Workflow Diagram

The following diagram provides a logical path for your troubleshooting efforts.

Caption: A systematic workflow for diagnosing phase separation.

References

• Solubility of Things. Propylene glycol.
• Sigma-Aldrich. 1,2-Propanediol (P6209)
• ChemBK. Propane-1,2-diol.
• EvitaChem. 2-Propoxypropane-1,2-diol (EVT-14661955).
• Smolecule. 3-Propoxypropane-1,2-diol.
• PubChem. Propylene Glycol | C3H8O2 | CID 1030.
• ResearchGate. An examination of the physical properties, fate, ecotoxicity and potential environmental risks for a series of propylene glycol ethers.
• Cheméo. 2-propoxy-1-propanol - Chemical & Physical Properties.
• NINGBO INNO PHARMCHEM CO.,LTD. Propylene Glycol in Pharmaceuticals: A Safe and Effective Excipient and Solvent.
• Ataman Kimya. PROPYLENE GLYCOL PROPYL ETHER.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• MDPI.
• PubChem. 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208.
• European Medicines Agency (EMA). Propylene glycol used as an excipient.
• PubMed. Controlling Macroscopic Phase Separation of Aqueous Two-Phase Polymer Systems in Porous Media.
• Aurigene Pharmaceutical Services. Troubleshooting and Performance Improvement for HPLC.
• Ataman Kimya. PROPYLENE GLYCOL N-PROPYL ETHER.

Sources

• 1. Buy 3-Propoxypropane-1,2-diol | 61940-71-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. atamankimya.com [atamankimya.com]
• 4. 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Buy 2-Propoxypropane-1,2-diol (EVT-14661955) | 62748-11-2 [evitachem.com]
• 7. mdpi.com [mdpi.com]
• 8. Controlling Macroscopic Phase Separation of Aqueous Two-Phase Polymer Systems in Porous Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 10. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 11. chembk.com [chembk.com]

Technical Bulletin: 2-Propoxypropane-1,2-diol (PPD) Stability

This is the Technical Support Center for Analytical Chemistry , specifically configured for Glycol Ether Stability Profiling .

Below is your customized troubleshooting guide for 2-Propoxypropane-1,2-diol .

Status: Active Target Molecule: 2-Propoxypropane-1,2-diol (and associated isomers) Primary Risk: Oxidative Cleavage & Hydrolytic Instability Audience: Analytical Development (AD) & Quality Control (QC)

Critical Chemical Identity Check

Before proceeding, you must verify the exact isomer in your sample, as the degradation pathways differ radically between the two common interpretations of this name.

Feature	Isomer A: The "Stable" Ether	Isomer B: The "Labile" Hemiketal
Common Name	3-Propoxypropane-1,2-diol (Glycerol -propyl ether)	2-Propoxypropane-1,2-diol (Strict IUPAC)
CAS	61940-71-4	62748-11-2
Structure	Ether linkage on terminal carbon ( ). Stable.	Ether linkage on central carbon ( ).
Stability	Susceptible to Autoxidation .	Susceptible to rapid Hydrolysis .
Primary Issue	Peroxide formation over time.	Decomposes to Hydroxyacetone & Propanol in water.

Note: Commercial vendors often use these names interchangeably. If your molecule acts as a stable solvent, follow Protocol A . If it vanishes in aqueous mobile phases, follow Protocol B .

PART 1: Degradation Pathways & Visualization

Understanding the mechanism is the first step to detection.

Protocol A: Oxidative Degradation (Stable Ether)

For the stable isomer (3-propoxy), the primary degradation route is Radical-Mediated Autoxidation at the ether interface, followed by Oxidative Cleavage of the vicinal diol.

Protocol B: Hydrolytic Decomposition (Hemiketal)

For the strict 2-propoxy isomer, the molecule is a hemiketal of hydroxyacetone. It exists in equilibrium and will degrade immediately upon contact with moisture or Lewis acids.

Figure 1: Dual degradation pathways. The solid path represents storage degradation of the stable ether; the dashed path represents immediate hydrolysis of the hemiketal isomer.

PART 2: Analytical Troubleshooting (Q&A)

Scenario 1: "I see ghost peaks in my GC-MS that don't match my standard."

Q: Why are highly volatile peaks appearing early in the chromatogram? A: You are likely detecting Propionaldehyde (from ether oxidation) or 1-Propanol (from hemiketal hydrolysis).

• The Mechanism: In the hot injection port (

  ), thermally labile glycol ethers can "unzip."

  • If Stable Isomer: Look for Propionaldehyde (m/z 58) and Acrolein (dehydration product).

  • If Hemiketal: You will see a quantitative split into 1-Propanol (m/z 31, 59, 60) and Hydroxyacetone (m/z 43, 74).

• The Fix:

  • Lower injector temperature to

    (or use Cool On-Column injection).

  • Derivatize the sample (TMS-silylation) before injection to lock the hydroxyl groups and stabilize the molecule.

Scenario 2: "My LC-UV baseline is drifting, and I see broad peaks."

Q: Why is the baseline rising at low wavelengths (<210 nm)? A: This indicates Peroxide formation or Carboxylic Acid accumulation.

• The Mechanism: Glycol ethers lack a strong chromophore. However, degradation products like Propionic Acid and Formic Acid absorb strongly at 200–210 nm. Peroxides also cause baseline drift.

• The Fix (Protocol):

  • Step 1: Perform a semi-quantitative peroxide test (e.g., Quantofix strips) on the neat solvent.

  • Step 2: Switch to a Refractive Index (RI) or Charged Aerosol Detector (CAD) for the main peak, as UV is unreliable for this molecule.

  • Step 3: To identify the acids, run an Ion Chromatography (IC) screen or use LC-MS in Negative Mode (ESI-).

Scenario 3: "The potency of my standard is dropping in aqueous solution."

Q: Is the molecule reacting with the solvent? A: Yes. If you have the "2-propoxy" hemiketal isomer (CAS 62748-11-2), it is chemically impossible to keep it stable in water.

• The Mechanism: Hemiketals require anhydrous conditions. Water drives the equilibrium toward the ketone (Hydroxyacetone) and alcohol.

• The Fix:

  • Switch diluent to Acetonitrile or DMSO (anhydrous).

  • If aqueous conditions are required, prepare fresh immediately before injection (<5 min stability window).

PART 3: Validated Detection Methodologies

Use these parameters to build your detection method.

Method A: GC-MS (Volatile Degradants)

Best for: Aldehydes, Alcohols, and Ketones.

Parameter	Setting
Column	DB-WAX or VF-624ms (Polar column required for glycols)
Injection	Split 10:1, Temp: (Keep as low as possible)
Carrier	Helium, 1.0 mL/min
Oven	(hold 2 min) /min
MS Source	EI, 70 eV, Scan 29–300 amu
Key Targets	Propionaldehyde (RT ~2-3 min), 1-Propanol (RT ~4 min), Hydroxyacetone (RT ~5 min)

Method B: HPLC-CAD/MS (Non-Volatile Degradants)

Best for: Acids, Oligomers, and the Parent Molecule.

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.0 x 100mm, 1.8 m
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B (hold 1 min) 95% B over 10 min
Detection	CAD (Charged Aerosol) or ELSD (Evaporative Light Scattering)
MS Mode	ESI Positive (for parent: ) & ESI Negative (for acids)

References

• Chemical Identity & Isomerism : National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 71383208, 2-Propoxypropane-1,2-diol. Retrieved from [Link]

• Glycol Ether Oxidation Mechanisms : Organization for Economic Co-operation and Development (OECD). (2004). SIDS Initial Assessment Report for SIAM 19: Propylene Glycol Ethers. Retrieved from [Link]

• Hemiketal Hydrolysis Kinetics : IUPAC. (2024). Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Hemiketals. Retrieved from [Link]

• Analytical Method for Glycol Ethers : ASTM International. (2023). ASTM D2908 - 91(2011) Standard Practice for Measuring Volatile Organic Matter in Water by Aqueous-Injection Gas Chromatography. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]

resolving hygroscopicity challenges with 2-Propoxypropane-1,2-diol

Topic: Resolving Hygroscopicity Challenges in Experimental Workflows

Executive Summary

2-Propoxypropane-1,2-diol (CAS: 62748-11-2), often functionally categorized alongside glycerol monoalkyl ethers, presents a unique challenge in synthesis and formulation: aggressive hygroscopicity . Unlike simple glycol ethers (e.g., PnP), this molecule possesses a vicinal diol moiety combined with an ether linkage. This structure creates a "chelating" effect for water molecules, leading to rapid atmospheric moisture uptake that alters viscosity, solvent polarity, and reaction stoichiometry.

This guide provides field-validated protocols to stabilize, dry, and handle this solvent, ensuring reproducibility in drug development and high-precision organic synthesis.

Module 1: Critical Properties & The Hygroscopicity Trap

Before troubleshooting, you must understand the "Enemy." Water is not just a contaminant here; it structurally integrates into the solvent network.

Property	Value / Characteristic	Implication for Research
Molecular Formula	C₆H₁₄O₃	High oxygen content increases polarity.
Functional Groups	1 Ether, 2 Hydroxyls (Diol)	Dual H-bond Donors: Anchors water tightly.
Boiling Point	>200°C (Est.)	Distillation Difficulty: Cannot be easily dried by simple rotary evaporation; requires high vacuum.
Hygroscopicity	High (Deliquescent tendency)	Rapidly absorbs moisture from air, changing from a free-flowing liquid to a viscous syrup.
Viscosity	Moderate to High	Impedes mass transfer in drying agents (molecular sieves).

Module 2: Troubleshooting Guide (Q&A)

Category A: Purification & Drying [1]

Q1: I tried drying 2-Propoxypropane-1,2-diol with MgSO₄, but my Karl Fischer (KF) titration still shows 1500 ppm water. Why? A: Magnesium Sulfate (MgSO₄) is a kinetic dryer suitable for bulk water removal in non-polar solvents (like ether or toluene). In a viscous, polar diol like 2-Propoxypropane-1,2-diol, two issues arise:

• Viscosity: The solvent's thickness prevents rapid diffusion of water to the solid desiccant surface.

• Competitive Binding: The diol groups in the solvent compete with MgSO₄ for hydrogen bonding with water. Corrective Protocol: Switch to Activated 3A Molecular Sieves . The pore size (3 Å) excludes the solvent (which is much larger) but traps water.

• See "Protocol 1: Sieve Activation" below.

Q2: Can I distill this solvent to dry it? A: Only under High Vacuum (<1 mbar) . Because of the diol functionality, the boiling point is likely >200°C at atmospheric pressure. Heating to this temperature promotes oxidation (peroxide formation) and thermal degradation. Recommendation: If distillation is necessary, use a short-path distillation apparatus (Kugelrohr) under high vacuum. Do not attempt atmospheric distillation.

Q3: Why did my reaction turn cloudy when I added the solvent? A: This is the "Phase Separation Limit." If your reaction involves non-polar reagents (e.g., lipophilic APIs), the absorption of just 2-3% water by the 2-Propoxypropane-1,2-diol can shift the solubility parameter (Hansen Solubility Parameter) enough to force non-polar reactants out of solution. Fix: Measure water content via KF. If >0.5%, re-dry the solvent.

Category B: Storage & Handling

Q4: I stored the bottle with a standard screw cap, and it degraded. What happened? A: You likely experienced Oxidative Cleavage or Peroxide Formation , accelerated by moisture. Glycol ethers can form peroxides at the ether linkage. Moisture acts as a catalyst for hydrolysis pathways. The Fix:

• Purge: Always backfill the headspace with dry Nitrogen or Argon after opening.

• Seal: Use Parafilm® over the cap or, preferably, store in a Schlenk flask with a greased stopcock.

• Test: Use peroxide test strips prior to heating this solvent.

Module 3: Visualizing the Challenge

Diagram 1: The Moisture Intrusion Pathway

This diagram illustrates how atmospheric water bypasses standard defenses and disrupts the solvent structure.

Caption: The cascade effect of moisture absorption leading to reaction failure via viscosity changes and water activity spikes.

Module 4: Field-Proven Protocols

Protocol 1: The "Static Drying" System (Gold Standard)

Use this for preparing analytical grade solvent.

Reagents:

• 2-Propoxypropane-1,2-diol (Commercial grade)

• Molecular Sieves, Type 3A (Beads, 4-8 mesh)

Step-by-Step:

• Activation: Place molecular sieves in a vacuum oven at 250°C for 12 hours (or heat with a heat gun under high vacuum for 30 mins). Crucial: Store-bought sieves are rarely fully active.

• Loading: Add activated sieves to the solvent at a ratio of 20% w/v (20g sieves per 100mL solvent).

• Agitation: Do NOT stir magnetically (this grinds the sieves into dust, contaminating the viscous solvent). Instead, gently swirl or use an orbital shaker for 24 hours.

• Filtration: Draw the solvent through a 0.45 µm PTFE syringe filter to remove sieve dust before use.

• Validation: Perform Karl Fischer titration. Target: <50 ppm water.

Protocol 2: High-Vacuum Degassing (Schlenk Line)

Use this to remove dissolved oxygen and trace volatiles.

• Place solvent in a round-bottom flask.

• Connect to a Schlenk line.

• Freeze-Pump-Thaw is difficult due to viscosity/glass transition. Instead, use Vacuum-Purge Cycling :

  • Cool solvent to 0°C (to reduce vapor pressure).

  • Apply vacuum (<1 mbar) for 5 minutes (watch for bumping).

  • Backfill with Argon.

  • Repeat 3 times.

Module 5: Workflow Logic

Diagram 2: Decision Tree for Solvent Preparation

Follow this logic to determine the necessary treatment based on your application.

Caption: Operational logic for selecting the correct drying method based on initial water content.

References & Authoritative Grounding

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71383208, 2-Propoxypropane-1,2-diol. Retrieved from [Link]

  • Verification of chemical identity, molecular weight (134.17 g/mol ), and H-bond donor/acceptor count.

• Burfield, D. R., & Smithers, R. H. (1978). Desiccant Efficiency in Solvent Drying. A Reappraisal by Application of a Novel Method for Solvent Water Assay. The Journal of Organic Chemistry.

  • Foundational text on the inefficiency of MgSO4 for polar solvents and the superiority of Molecular Sieves.

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.

  • Source for understanding how water intake alters the solubility sphere of glycol ethers.

• Sigma-Aldrich (Merck). Peroxide Formation in Ethers and Glycol Ethers: Storage and Handling.

  • General safety protocols for ether-containing solvents.

Disclaimer: This guide is intended for qualified research personnel. Always consult the specific Safety Data Sheet (SDS) for 2-Propoxypropane-1,2-diol before handling.

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Spectral Analysis of 2-Propoxypropane-1,2-diol

An In-Depth Technical Guide for Structural Elucidation and Comparative Analysis

In the landscape of pharmaceutical development and materials science, the precise structural characterization of chemical entities is not merely a regulatory formality but the bedrock of predictable performance and safety. Glycol ethers, such as 2-propoxypropane-1,2-diol, are widely utilized as solvents and formulation excipients, where their isomeric purity is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive technique for unambiguous structure elucidation.

This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 2-propoxypropane-1,2-diol. Moving beyond a simple recitation of data, we will delve into the causal factors governing the observed chemical shifts and coupling patterns, compare its spectral signature with that of a key structural isomer, and provide a robust, self-validating protocol for sample analysis.

The Structural Landscape: Predicting the NMR Spectrum

To interpret an NMR spectrum with confidence, one must first build a predictive framework based on the molecule's structure. 2-Propoxypropane-1,2-diol possesses a unique arrangement of functional groups: a primary alcohol, a tertiary alcohol, and an isopropyl ether. A critical feature is the chiral center at the C2 position, which renders the adjacent C1 methylene protons diastereotopic.[1][2] This means they are chemically non-equivalent and will exhibit distinct signals and couplings in the ¹H NMR spectrum.[1][3]

Caption: Molecular structure of 2-propoxypropane-1,2-diol.

¹H-NMR Spectral Prediction

Based on established chemical shift principles, we can anticipate the following signals. The presence of electronegative oxygen atoms will shift adjacent protons downfield (to a higher ppm value).[4]

Proton Label(s)	Integration	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale & Coupling
H -C5, H -C6	6H	~1.1 - 1.2	Doublet	These two methyl groups are equivalent and are split by the single proton on C4 (n+1 = 2).
H -C3	3H	~1.2 - 1.3	Singlet	This methyl group is attached to a quaternary carbon (C2) and has no adjacent protons to couple with.
OH (Primary & Tertiary)	2H	2.0 - 5.0	Broad Singlet(s)	Hydroxyl protons are typically broad and may not show coupling due to rapid chemical exchange with trace amounts of acid or water.[5] Their position is highly dependent on solvent, concentration, and temperature.[6]
H a-C1, H b-C1	2H	~3.3 - 3.6	2x Doublet of Doublets (dd)	These protons are diastereotopic due to the C2 chiral center.[3][7] They will have different chemical shifts. Each will be split by the other (geminal coupling) and by the proton on C2 (vicinal coupling), though the latter may be small.
H -C4	1H	~3.6 - 3.8	Septet	This methine proton is split by the six equivalent protons of the two methyl groups (n+1 = 7). This classic isopropyl pattern can sometimes be distorted into a multiplet if the chemical shift difference between the coupled protons is small.[8]

¹³C-NMR and DEPT-135 Spectral Prediction

¹³C-NMR provides a count of the unique carbon environments. Combining this with a DEPT (Distortionless Enhancement by Polarization Transfer) experiment allows for the definitive assignment of each carbon type (CH₃, CH₂, CH, or C).[9][10]

Carbon Label	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	Rationale
C5, C6	~22 - 24	Positive (CH₃)	Standard chemical shift for isopropyl methyl carbons.
C3	~25 - 28	Positive (CH₃)	Methyl group attached to a deshielded quaternary carbon.
C1	~65 - 68	Negative (CH₂)	Methylene carbon attached to a primary alcohol, deshielded by the oxygen.[5]
C2	~72 - 75	Absent (Quaternary C)	Quaternary carbon attached to two oxygen atoms, resulting in significant deshielding.
C4	~76 - 79	Positive (CH)	Methine carbon of the isopropyl ether, highly deshielded by the ether oxygen linkage.

Comparative Analysis: Distinguishing Isomers

A common challenge in quality control is differentiating between structural isomers, which may have similar physical properties but different biological or chemical activities. A key isomer of our target molecule is 1-propoxypropane-1,2-diol . NMR spectroscopy provides a clear method of distinction.

Spectral Feature	2-Propoxypropane-1,2-diol	1-Propoxypropane-1,2-diol (Isomer)	Key Differentiator
¹H NMR: Methyl Signals	Two distinct methyl environments: a 6H doublet (~1.1 ppm) and a 3H singlet (~1.2 ppm).	Three distinct methyl environments: a 3H triplet (~0.9 ppm, from propoxy), a 3H doublet (~1.1 ppm, from diol), and no singlet.	The presence of a singlet methyl peak is unique to the 2-propoxy isomer. The propoxy group in the 1-propoxy isomer gives a characteristic ethyl-like pattern (triplet and quartet).
¹H NMR: Methylene Signals	Diastereotopic protons on C1 (~3.3-3.6 ppm).	A complex multiplet for the propoxy -CH₂- group (~3.4 ppm) and a distinct AB quartet or two doublets of doublets for the -CH₂O- on the diol backbone.	The splitting patterns and integrations of the methylene regions are markedly different.
¹³C NMR: Carbon Count	5 unique carbon signals (two isopropyl methyls are equivalent).	6 unique carbon signals.	The higher symmetry of 2-propoxypropane-1,2-diol results in fewer ¹³C signals.
¹³C NMR: Quaternary Carbon	Presence of a quaternary carbon signal (~72-75 ppm) in the standard broadband-decoupled spectrum, which is absent in DEPT spectra.[11][12]	No quaternary carbon signal.	This is an unambiguous marker. The absence of a DEPT signal corresponding to a peak in the broadband spectrum confirms the 2-propoxy structure.

Experimental Protocol: A Self-Validating Workflow

Trustworthiness in scientific data begins with a robust and well-documented experimental procedure. The following protocol is designed to yield high-quality, reproducible NMR data.

Caption: Workflow for NMR spectral analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: Proper sample concentration is crucial; too dilute requires excessive acquisition time, while too concentrated can lead to poor peak shape and shimming difficulties.[13]

  • Protocol: Accurately weigh 5-10 mg of the analyte into a clean, dry vial. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).[14][15] Using a deuterated solvent is standard practice to avoid overwhelming the analyte signals with solvent protons.[16] Ensure the analyte is fully dissolved.

  • Validation: The solution should be clear and free of any solid particles. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality 5 mm NMR tube.[13] This prevents suspended particles from distorting the magnetic field, which would degrade spectral resolution.

• Instrument Setup and Data Acquisition:

  • Rationale: The quality of the magnetic field homogeneity (shimming) directly impacts the resolution and lineshape of the NMR signals.

  • Protocol: Insert the sample into the spectrometer. The instrument will automatically lock onto the deuterium signal of the solvent, providing a stable field reference. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity.

  • Acquisition Parameters (Example for a 400 MHz spectrometer):

    • ¹H NMR: Acquisition time ~4s, relaxation delay ~2s, 16 scans.

    • ¹³C NMR: Spectral width ~240 ppm, acquisition time ~1s, relaxation delay ~2s, 1024 scans.

    • DEPT-135: Use standard instrument pulse program parameters.

• Data Processing and Analysis:

  • Rationale: Accurate calibration and phasing are essential for correct chemical shift determination and integration.

  • Protocol: Apply Fourier transformation to the acquired Free Induction Decays (FIDs). Carefully phase the resulting spectra to achieve pure absorption lineshapes. Apply a baseline correction algorithm.

  • Validation: Calibrate the ¹H spectrum by setting the residual solvent peak of CHCl₃ to 7.26 ppm. Calibrate the ¹³C spectrum using the CDCl₃ triplet centered at 77.16 ppm. Integrate all signals in the ¹H spectrum and compare the ratios to the expected proton counts. Analyze the DEPT-135 spectrum in conjunction with the ¹³C spectrum to assign all carbon signals.[17][18]

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can confidently perform and interpret the NMR spectra of 2-propoxypropane-1,2-diol, ensuring structural integrity and distinguishing it from potential isomeric impurities.

References

• ResearchGate. (n.d.). ¹H-NMR (a) and ¹³C-NMR (b) spectra of diol compound.

• University of Cambridge. (n.d.). Chemical shifts. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Facey, G. (2008). Second Order ¹H NMR Spectra of Isopropyl Groups. University of Ottawa NMR Facility Blog. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.12: DEPT ¹³C NMR Spectroscopy. Retrieved from [Link]

• Master Organic Chemistry. (2022). Diastereotopic Protons in ¹H NMR Spectroscopy: Examples. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 5.4: Types of Protons. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). ¹H NMR Chemical Shifts. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of (a) poly(propylene glycol) (PPG), (b) low molar mass.... Retrieved from [Link]

• Fiveable. (n.d.). DEPT ¹³C NMR Spectroscopy. Organic Chemistry Class Notes. Retrieved from [Link]

• Nanalysis. (2024). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• American Chemical Society. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). ¹H NMR AND CONFORMATIONAL ANALYSIS OF DIASTEREOTOPIC METHYLENE PROTONS IN ACHIRAL FLEXIBLE MOLECULES. Retrieved from [Link]

• AZoM. (2015). Identifying Alcohols Using NMR Spectroscopy. Retrieved from [Link]

• American Chemical Society. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the.... Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019). Carbon-13 NMR Spectroscopy [Video]. YouTube. Retrieved from [Link]

• Reddit. (2024). [¹H NMR] My teacher said that these 2 protons are not equivalent, but how?. Retrieved from [Link]

• MDPI. (n.d.). Complete Assignments of ¹H and ¹³C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• ChemGuides. (2020). ¹H NMR: Topicity & Equivalence [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). DEPT NMR: Signals and Problem Solving. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information General All ¹H NMR, ¹³C NMR spectra were recorded.... Retrieved from [Link]

• ResearchGate. (n.d.). ¹H (left) and ¹³C (right) MAS NMR spectra of 20 μl propylene glycol.... Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C-13 nmr spectrum of 2,2-dimethylpropane analysis of chemical shifts ppm interpretation of.... Retrieved from [Link]

• OpenStax. (2023). 13.12 DEPT ¹³C NMR Spectroscopy. Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Solvents Influence ¹H NMR Chemical Shifts and Complete ¹H and ¹³C NMR Spectral Assignments for Florfenicol. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of PPEGMEA- g -PMOMMA 3 (A) and PPEGMEA- g -PMAA 4 (B) in DMSO. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. University of Ottawa NMR Facility Blog: Second Order 1H NMR Spectra of Isopropyl Groups [u-of-o-nmr-facility.blogspot.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fiveable.me [fiveable.me]
• 11. azom.com [azom.com]
• 12. DEPT NMR: Signals and Problem Solving - Chemistry Steps [chemistrysteps.com]
• 13. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 14. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 15. publish.uwo.ca [publish.uwo.ca]
• 16. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 17. m.youtube.com [m.youtube.com]
• 18. 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]

A Senior Application Scientist's Guide to the GC-MS Fragmentation Pattern of 2-Propoxypropane-1,2-diol

For researchers, scientists, and drug development professionals navigating the complexities of molecular analysis, a deep understanding of fragmentation patterns in Gas Chromatography-Mass Spectrometry (GC-MS) is paramount. This guide provides an in-depth analysis of the expected electron ionization (EI) fragmentation pattern of 2-propoxypropane-1,2-diol, a molecule of interest in various industrial and pharmaceutical applications. By combining fundamental principles of mass spectrometry with comparative data from a close structural analog, this document offers a robust framework for the identification and characterization of this compound.

Introduction to 2-Propoxypropane-1,2-diol and the Rationale for GC-MS Analysis

2-Propoxypropane-1,2-diol (C₆H₁₄O₃, Molecular Weight: 134.17 g/mol ) is a glycol ether, a class of solvents known for their utility in a wide range of formulations.[1] Accurate identification and quantification of such compounds are critical for quality control, safety assessment, and formulation development. GC-MS is the analytical technique of choice for this purpose, offering high-resolution separation and sensitive detection. The cornerstone of confident identification in GC-MS lies in the interpretation of the mass spectrum, which is a unique fingerprint of a molecule's fragmentation under electron ionization.

Predicted Fragmentation Pathways of 2-Propoxypropane-1,2-diol

The fragmentation of 2-propoxypropane-1,2-diol in an EI source is governed by the established principles of mass spectrometry for ethers and diols. The molecular ion (M⁺˙), with a theoretical m/z of 134, is expected to be of low abundance or entirely absent, a common characteristic for alcohols and glycols.[2] The primary fragmentation events will be driven by the presence of the ether linkage and the diol functionality, leading to a series of characteristic fragment ions.

Key Fragmentation Mechanisms:

• Alpha-Cleavage: The most prominent fragmentation pathway for ethers involves the cleavage of a carbon-carbon bond adjacent to the ether oxygen.[2] For 2-propoxypropane-1,2-diol, two primary alpha-cleavage events are anticipated.

• Cleavage adjacent to the Diol: The presence of the hydroxyl groups will also direct fragmentation, typically through cleavage of the C-C bond between the two hydroxyl-bearing carbons.

• Loss of Neutral Molecules: The elimination of small, stable neutral molecules such as water (H₂O) and formaldehyde (CH₂O) is also a probable fragmentation route.

The following diagram illustrates the predicted fragmentation pathways for 2-propoxypropane-1,2-diol.

Caption: Predicted Electron Ionization Fragmentation Pathways of 2-Propoxypropane-1,2-diol.

Comparative Analysis with a Structural Analog: 1-Propoxy-2-propanol

To substantiate our predicted fragmentation pattern, we can draw a comparison with a structurally similar compound for which experimental data is available. 1-Propoxy-2-propanol (C₆H₁₄O₂, MW = 118.17 g/mol ) is an excellent analog, differing only by the absence of one hydroxyl group. The NIST Mass Spectrometry Data Center provides a reference spectrum for this compound.[3][4][5]

Fragment Ion (m/z)	Relative Abundance in 1-Propoxy-2-propanol	Proposed Structure	Relevance to 2-Propoxypropane-1,2-diol
45	Base Peak	[CH₃CHOH]⁺	A highly stable, oxygen-containing fragment. A similar fragment at m/z 45 or a related ion is expected to be significant for 2-propoxypropane-1,2-diol, arising from cleavage of the C-C bond adjacent to the diol.
43	High	[C₃H₇]⁺	The propyl cation, resulting from the cleavage of the ether C-O bond. This fragment is also anticipated in the spectrum of 2-propoxypropane-1,2-diol.
73	Moderate	[M - C₂H₅]⁺ or [M - 45]⁺	Represents the loss of an ethyl group or the stable m/z 45 fragment. For 2-propoxypropane-1,2-diol, a corresponding fragment resulting from similar losses would be observed at a different m/z due to the higher molecular weight.
59	Moderate	[CH₃CH₂CH₂O]⁺	The propoxy cation, another product of ether bond cleavage. This fragment is also a likely product for 2-propoxypropane-1,2-diol.

The presence of the additional hydroxyl group in 2-propoxypropane-1,2-diol is expected to introduce additional fragmentation pathways, most notably a more pronounced loss of water (M-18) and the formation of fragments containing both hydroxyl groups. The cleavage between the two hydroxyl-bearing carbons is predicted to be a significant pathway, leading to a prominent ion at m/z 75 ([HOCH₂C(OH)CH₃]⁺).

Predicted Mass Spectrum of 2-Propoxypropane-1,2-diol

Based on the analysis of its chemical structure and comparison with its analog, the following table summarizes the predicted key fragments for 2-propoxypropane-1,2-diol.

m/z	Proposed Fragment Ion	Formation Pathway	Expected Relative Abundance
134	[C₆H₁₄O₃]⁺˙	Molecular Ion	Very Low to Absent
116	[C₆H₁₂O₂]⁺˙	Loss of H₂O	Low
103	[C₅H₁₁O₂]⁺	Alpha-cleavage: Loss of •CH₂OH	Moderate
91	[C₃H₇O₃]⁺	Alpha-cleavage: Loss of •C₃H₇	Low
75	[C₃H₇O₂]⁺	Cleavage of C-C bond between hydroxyls	High
59	[C₃H₇O]⁺	Cleavage of ether C-O bond	Moderate
45	[C₂H₅O]⁺	Cleavage adjacent to diol	High (likely base peak)
43	[C₃H₇]⁺	Cleavage of ether C-O bond	High

Experimental Protocol for GC-MS Analysis

To experimentally verify the predicted fragmentation pattern, the following GC-MS protocol is recommended. This protocol is designed to be a self-validating system, ensuring robust and reproducible results.

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column

• Sample: 2-Propoxypropane-1,2-diol, >98% purity

• Solvent: Dichloromethane or Methanol (GC grade)

• Vials: 2 mL amber glass vials with PTFE-lined caps

Sample Preparation

• Prepare a 1000 ppm stock solution of 2-propoxypropane-1,2-diol in the chosen solvent.

• Perform serial dilutions to prepare working standards of 1, 5, 10, 25, and 50 ppm.

• The rationale for this concentration range is to establish a calibration curve and determine the limit of detection (LOD) and limit of quantification (LOQ).

GC-MS Method Parameters

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures complete volatilization of the analyte without thermal degradation.
Injection Volume	1 µL	A standard volume for optimal peak shape and sensitivity.
Split Ratio	20:1	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Maintains consistent retention times and peak shapes.
Oven Program	Initial: 50 °C (hold 2 min)	Allows for solvent focusing.
Ramp: 10 °C/min to 220 °C	Provides good separation from potential impurities.
Hold: 5 min at 220 °C	Ensures elution of any less volatile components.
MS Source Temp	230 °C	Standard temperature for EI.
MS Quad Temp	150 °C	Standard temperature for the quadrupole.
Ionization Energy	70 eV	Standard energy for generating reproducible fragmentation patterns.
Mass Scan Range	m/z 35 - 200	Captures all expected fragments and the potential molecular ion.

Data Analysis and Interpretation

• Acquire the mass spectrum of 2-propoxypropane-1,2-diol at the apex of its chromatographic peak.

• Compare the obtained spectrum with the predicted fragmentation pattern and the spectrum of 1-propoxy-2-propanol.

• Utilize the NIST Mass Spectral Library to search for matches and confirm the identity of the compound.

The following workflow diagram illustrates the experimental and data analysis process.

Caption: Experimental Workflow for GC-MS Analysis of 2-Propoxypropane-1,2-diol.

Conclusion

This guide provides a comprehensive theoretical and practical framework for understanding the GC-MS fragmentation pattern of 2-propoxypropane-1,2-diol. By leveraging fundamental principles of mass spectrometry and comparative analysis with a structural analog, we have predicted the key fragment ions and their relative abundances. The detailed experimental protocol offers a robust methodology for the empirical validation of these predictions. This in-depth approach empowers researchers and scientists to confidently identify and characterize this and other related glycol ethers, ensuring the integrity and quality of their analytical results.

References

• PubChem Compound Summary for CID 71383208, 2-Propoxypropane-1,2-diol. National Center for Biotechnology Information. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• 2-Propoxypropane-1,2-diol | C6H14O3 | CID 71383208 - PubChem. National Center for Biotechnology Information. [Link]

• 1-Propoxy-2-propanol | C6H14O2 | CID 15286 - PubChem. National Center for Biotechnology Information. [Link]

• 2-Propanol, 1-propoxy- in the NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• 2-Propanol, 1-propoxy- in the NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

Sources

• 1. 1-PROPOXY-2-PROPANOL | 1569-01-3 [chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 1-Propoxy-2-propanol | C6H14O2 | CID 15286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Propanol, 1-propoxy- [webbook.nist.gov]
• 5. 2-Propanol, 1-propoxy- [webbook.nist.gov]

Safety & Regulatory Compliance

2-Propoxypropane-1,2-diol proper disposal procedures

OPERATIONAL GUIDE: Safe Disposal and Management of 2-Propoxypropane-1,2-diol

Executive Summary

This guide provides an operational framework for the disposal of 2-Propoxypropane-1,2-diol (an isomer of glycerol propyl ether).[1][2] While often used as a solvent or coupling agent in drug development, its chemical structure—containing both ether linkages and hydroxyl groups—dictates a specific waste management strategy.[1]

Critical Safety Notice: As a glycol ether derivative, this compound presents two primary risks often overlooked in routine handling:

• Peroxide Formation: The ether linkage renders it susceptible to auto-oxidation over time, potentially forming unstable peroxides.[1]

• Solvent Class Ambiguity: It is frequently misclassified.[1] It must be managed as a Non-Halogenated Organic Solvent , ideally suited for fuel blending due to its high calorific value.[1]

Part 1: Chemical Identity & Hazard Characterization

Before disposal, you must validate the material's stability.[1][3] 2-Propoxypropane-1,2-diol is structurally analogous to other propylene glycol ethers.[1][2]

Table 1: Physicochemical Properties & Risk Profile (Data based on structural analogues [Glycerol

-propyl ether] for safety planning)

Property	Value / Characteristic	Operational Implication
Chemical Class	Glycol Ether / Alkyl Glycerol	Organic solvent waste stream.[2]
Physical State	Viscous Liquid (Colorless)	Requires absorbents for spills; do not flush to sewer.[2]
Flash Point	> 93°C (> 200°F) (Typical)	Classified as Combustible (Class IIIB), not Flammable.[1][2]
Water Solubility	High / Miscible	High aquatic mobility. Zero-discharge to drains is mandatory.[2]
Reactivity	Ether Linkage	Potential Peroxide Former. Test required if container is >1 year old.[2]
RCRA Status	Non-Listed (unless ignitable)	Dispose as D001 (Ignitable) if mixed, or Non-Regulated Chemical Waste.[1][2]

Part 2: Pre-Disposal Stabilization (The "Peroxide Check")

Why this matters: Ethers can form explosive peroxides upon exposure to air.[1][4] Although glycol ethers are less volatile than diethyl ether, the risk persists in aged containers.[1]

Protocol:

• Inspect the Container: Check the expiration date and the "Date Opened."[1][3][4]

• Test: If the container has been open for >12 months, use a Quantofix® Peroxide Test Strip (or equivalent).[1]

  • < 20 ppm: Safe for normal disposal.[1]

  • > 20 ppm: Do NOT move the container. Contact EHS immediately for stabilization (typically reduction with ferrous sulfate).[1]

Part 3: Waste Segregation & Packaging Workflow

Proper segregation prevents dangerous cross-reactions and ensures the waste is eligible for "Fuel Blending" (a sustainable disposal method where waste is used as fuel for cement kilns).

Step-by-Step Packaging:

• Container Selection: Use HDPE (High-Density Polyethylene) jerricans or Steel drums.[1] Avoid LDPE for long-term storage of glycol ethers.[1]

• Segregation:

  • DO: Mix with other non-halogenated solvents (Methanol, Ethanol, Acetone).[1]

  • DO NOT: Mix with Oxidizers (Nitric Acid), Halogenated Solvents (DCM, Chloroform), or Aqueous Acidic solutions.[1]

• Labeling:

  • Label as "NON-HALOGENATED ORGANIC WASTE."

  • List constituents: "2-Propoxypropane-1,2-diol, [Other Solvents]."[1][2]

  • Mark hazards: "Combustible," "Irritant."[1]

Visual Workflow: Segregation Decision Tree

Figure 1: Decision matrix for segregating glycol ether waste streams. Note that mixing with halogens significantly increases disposal costs and environmental impact.[1]

Part 4: Spill Management Protocol

Due to the viscous nature of diols, spills can be slippery and difficult to clean.[1]

Table 2: Spill Response Matrix

Scale	Volume	Response Strategy
Minor	< 1 Liter	Absorb & Bin: Use vermiculite or polypropylene pads.[2] Place in a sealed bag/pail. Label as chemical waste.
Major	> 1 Liter	Contain & Divert: Block floor drains immediately.[2] Use a spill boom. Call emergency response if ventilation is poor.[1]

Visual Workflow: Spill Cleanup

Figure 2: Sequential workflow for managing liquid spills in the laboratory.

Part 5: Regulatory Compliance (US Focus)

Compliance is non-negotiable. This protocol aligns with EPA RCRA standards.[1]

• Waste Codes:

  • Pure Substance: Not P-listed or U-listed.[1]

  • Characteristic Waste: If the flash point is < 60°C (unlikely for pure diols but possible in mixtures), assign code D001 (Ignitability).[1]

  • Mixtures: If mixed with Acetone/Methanol, use F003 (Spent Non-Halogenated Solvents).[1][5]

• Disposal Pathway:

  • Primary: Fuel Blending (Waste-to-Energy).[1][2] This is the most sustainable option for high-BTU organic liquids.[1]

  • Secondary: Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

References

• U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1] Retrieved from [Link]

• PubChem. (n.d.).[1] Compound Summary: Glycol Ethers.[1][6] National Library of Medicine.[1] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Transitioning to Safer Chemicals: A Toolkit for Employers and Workers.[1] Retrieved from [Link][1][2]

Sources

• 1. media.suweb.site [media.suweb.site]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. vumc.org [vumc.org]
• 5. wku.edu [wku.edu]
• 6. epa.gov [epa.gov]

Navigating the Safe Handling of 2-Propoxypropane-1,2-diol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, in-depth information on the safe handling of 2-Propoxypropane-1,2-diol, with a focus on personal protective equipment (PPE), operational protocols, and disposal plans. Our commitment is to empower you with the knowledge to work safely and effectively, reinforcing our role as your trusted partner in laboratory safety and chemical management.

Understanding the Compound: 2-Propoxypropane-1,2-diol

2-Propoxypropane-1,2-diol, a member of the propylene glycol ether family, is utilized in various laboratory and industrial applications. While it is not classified as a hazardous substance under GHS (Globally Harmonized System of Classification and Labelling of Chemicals), a comprehensive understanding of its properties and potential hazards is crucial for safe handling.[1][2] The primary risks associated with this compound are mild skin and eye irritation upon direct contact.[2] Therefore, the cornerstone of safe handling lies in preventing direct exposure through the diligent use of appropriate personal protective equipment.

Core Principles of Safe Handling

The safe handling of any chemical, including 2-Propoxypropane-1,2-diol, is built on a foundation of risk assessment and the consistent application of control measures. The hierarchy of controls, a fundamental concept in occupational safety, prioritizes engineering controls and administrative controls over personal protective equipment. However, in a laboratory setting where direct handling is often unavoidable, PPE becomes a critical last line of defense.

Engineering Controls: Always handle 2-Propoxypropane-1,2-diol in a well-ventilated area.[1] A chemical fume hood is recommended for procedures that may generate aerosols or mists.

Administrative Controls: Adhere to standard laboratory hygiene practices. Do not eat, drink, or smoke in areas where chemicals are handled.[1] Wash hands thoroughly after handling the substance.[1]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is a critical step in mitigating the risks associated with handling 2-Propoxypropane-1,2-diol. The following table summarizes the recommended PPE for various laboratory tasks.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling & Dispensing	Safety glasses with side shields	Nitrile rubber gloves (or other chemically resistant gloves tested to EN 374)	Laboratory coat	Not generally required with adequate ventilation
Large Volume Transfers	Chemical safety goggles	Nitrile rubber gloves (or other chemically resistant gloves tested to EN 374)	Chemical-resistant apron over a laboratory coat	Recommended if potential for splashing or aerosol generation exists
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or apron	Air-purifying respirator with an organic vapor cartridge may be necessary for large spills in poorly ventilated areas

Justification for PPE Selection:

• Eye and Face Protection: Safety glasses with side shields provide a minimum level of protection against accidental splashes.[3] For tasks with a higher risk of splashing, such as transferring large volumes, chemical safety goggles offer a more secure seal around the eyes.

• Hand Protection: Chemically resistant gloves are essential to prevent skin contact.[1] Nitrile gloves are a common and effective choice for incidental contact. It is crucial to check the manufacturer's glove compatibility data for specific breakthrough times and degradation information.

• Body Protection: A standard laboratory coat is sufficient for most routine procedures to protect against minor spills and contamination of personal clothing.

• Respiratory Protection: Under normal laboratory conditions with good general ventilation, respiratory protection is not typically required.[3][4] However, in situations where ventilation is inadequate or there is a significant risk of aerosol formation, a respirator may be necessary to prevent inhalation of mists.[1]

Step-by-Step Handling Protocol

Adherence to a standardized protocol is key to minimizing risk and ensuring reproducible results.

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Verify that a safety shower and eyewash station are readily accessible.[4]

  • Don the appropriate PPE as outlined in the table above.

• Dispensing:

  • When transferring the chemical from a larger container, do so in a well-ventilated area, preferably within a fume hood.

  • Use appropriate tools for transfer, such as a pipette or a graduated cylinder, to minimize the risk of spills.

  • Keep containers tightly sealed when not in use to prevent contamination and potential vapor release.[4][5]

• During Use:

  • Avoid direct contact with the skin and eyes.[6]

  • If any amount of the chemical comes into contact with your skin, wash the affected area immediately with soap and water.

  • In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[7]

Spill Management and Disposal Plan

Accidents can happen, and a clear, concise plan for managing spills and disposing of waste is essential.

Spill Response:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate non-essential personnel from the immediate vicinity.

• Ventilate: Increase ventilation to the area.

• Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[6]

• Collect: Carefully scoop the absorbed material into a suitable container for hazardous waste.[6]

• Clean: Decontaminate the spill area with soap and water.

• Dispose: Dispose of the contaminated absorbent material and any contaminated PPE as hazardous waste.[4]

Waste Disposal:

While pure 2-Propoxypropane-1,2-diol is not typically classified as hazardous waste, any contaminated material or solutions should be treated as such.[8]

• Collection: Collect all waste containing 2-Propoxypropane-1,2-diol in a clearly labeled, sealed container.

• Disposal: Dispose of the waste through a licensed professional waste disposal service in accordance with local, state, and federal regulations.[4][8] Do not pour this chemical down the drain or into the environment.[6][7]

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of personal protective equipment when working with 2-Propoxypropane-1,2-diol.

Caption: PPE selection flowchart for 2-Propoxypropane-1,2-diol.

References

• 7, Generic Supplier

• 1, Chemos GmbH & Co.KG

• 6, CDH Fine Chemical

• 5, Sigma-Aldrich

• 4, Fisher Scientific

• 8, Benchchem

• 2, 3M

• 9, WEBAC-Chemie GmbH

• 10, PPG

• 11, Indenta Chemicals

• 3, Thermo Fisher Scientific

Sources

• 1. chemos.de [chemos.de]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. webac-grouts.com [webac-grouts.com]
• 10. buyat.ppg.com [buyat.ppg.com]
• 11. indenta.com [indenta.com]